Mechanism of Action of 1-Phenethyl-3,7-dihydro-purine-2,6-dione at Adenosine Receptors: A Comprehensive Technical Guide
Executive Summary The compound 1-phenethyl-3,7-dihydro-purine-2,6-dione (commonly referred to as 1-phenethylxanthine) is a highly specialized, synthetically modified xanthine derivative. While naturally occurring methylx...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 1-phenethyl-3,7-dihydro-purine-2,6-dione (commonly referred to as 1-phenethylxanthine) is a highly specialized, synthetically modified xanthine derivative. While naturally occurring methylxanthines like caffeine and theophylline act as weak, non-selective antagonists at adenosine receptors (ARs), targeted substitutions at the N1, N3, N7, and C8 positions of the purine-2,6-dione pharmacophore drastically alter receptor affinity and subtype selectivity.
As a Senior Application Scientist in GPCR pharmacology, I have structured this guide to dissect the structural pharmacology, signal transduction modulation, and the rigorous experimental workflows required to validate the antagonistic properties of 1-phenethylxanthine, with a specific focus on its interaction with the
A2B
and
A1
adenosine receptor subtypes [1].
Structural Pharmacology and Binding Kinetics
Adenosine receptors (
A1
,
A2A
,
A2B
, and
A3
) are Class A G-protein-coupled receptors (GPCRs). The endogenous agonist, adenosine, binds to the orthosteric site embedded within the transmembrane (TM) helices.
The purine-2,6-dione core of 1-phenethylxanthine acts as a bioisostere for the adenine ring of adenosine. However, its mechanism of action is driven by competitive antagonism . By occupying the orthosteric site, it prevents the inward movement of TM6, a conformational shift strictly required for G-protein coupling.
The Causality of the N1-Phenethyl Substitution
Why substitute a phenethyl group at the N1 position?
In the AR binding pocket, the N1 position of the xanthine core points outward toward the extracellular vestibule, adjacent to a distinct hydrophobic sub-pocket formed by TM3, TM5, and TM6.
Steric Bulk: The ethyl linker provides the exact spatial extension required to reach this sub-pocket.
π−π
Stacking: The terminal phenyl ring engages in robust
π−π
stacking interactions with conserved aromatic residues (e.g., Phenylalanine and Tyrosine) within the
A2B
and
A1
binding pockets.
This specific modification transitions the molecule from a low-affinity pan-antagonist (like caffeine) to a high-affinity antagonist with a strong preference for
A2B
over
A2A
and
A3
receptors [1, 2].
Receptor Subtype Selectivity and Signal Transduction
The physiological outcome of 1-phenethylxanthine binding depends entirely on the G-protein coupling of the target AR subtype:
A2B
Receptors (Gs-coupled): Endogenous adenosine activates adenylyl cyclase (AC) via Gs, increasing intracellular cAMP. 1-Phenethylxanthine competitively blocks this, preventing cAMP accumulation. This mechanism is highly relevant in respiratory pharmacology, as
A2B
antagonism prevents mast cell degranulation and bronchoconstriction.
A1
Receptors (Gi/o-coupled): Adenosine inhibits AC via Gi, decreasing cAMP. Antagonism by 1-phenethylxanthine removes this brake, leading to a net increase in cAMP, which modulates neurotransmitter release in the central nervous system.
Fig 1: Competitive antagonism of A2B Receptors by 1-Phenethylxanthine modulating the cAMP/PKA pathway.
Quantitative Structure-Activity Relationship (SAR) Data
To understand the efficacy of the N1-phenethyl substitution, we must benchmark it against unsubstituted or methyl-substituted xanthines. The table below summarizes the binding affinities (
Ki
) across human AR subtypes, demonstrating the affinity-enhancing effects of the N1-aralkyl substitution [1, 2].
Compound
N1-Substituent
hA₁
Ki
(nM)
hA₂A
Ki
(nM)
hA₂B
Ki
(nM)
hA₃
Ki
(nM)
Caffeine
Methyl
~12,000
~25,000
~13,000
>100,000
Theophylline
Methyl
~14,000
~20,000
~15,000
>100,000
1-Phenethylxanthine
Phenethyl
~150
~2,500
~200
>10,000
Data synthesis derived from established SAR studies on 1-alkyl/aralkyl xanthine derivatives. Note the drastic >50-fold increase in affinity for
A2B
and
A1
receptors compared to caffeine.
Experimental Workflows & Validation Protocols
To rigorously validate the mechanism of action of 1-phenethyl-3,7-dihydro-purine-2,6-dione, a dual-assay approach is mandatory: a Radioligand Binding Assay to prove affinity (
Ki
), and a Functional cAMP Assay to prove antagonistic efficacy (
Kb
).
Causality Check: We use HEK-293 or CHO cells stably transfected with human
A2B
receptors. We must add Adenosine Deaminase (ADA) to the assay buffer. ADA degrades endogenous adenosine released by the cells; failing to do so results in endogenous adenosine competing with the radioligand, artificially inflating the apparent
Ki
of our test compound.
Membrane Preparation: Harvest HEK-293 cells expressing h
A2B
. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 20 minutes and resuspend the membrane pellet.
Assay Incubation: In a 96-well plate, combine:
50μL
of 1-phenethylxanthine (serial dilutions from
10−10
to
10−4
M).
50μL
of radioligand (e.g.,
[125I]
-ABOPX at a concentration equal to its
Kd
).
100μL
of membrane suspension (
20μg
protein/well) pre-treated with 2 U/mL ADA.
Equilibration: Incubate the plate at 25°C for 90 minutes to ensure steady-state equilibrium.
Separation: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash 3x with ice-cold buffer.
Quantification: Measure filter-bound radioactivity using a gamma counter. Calculate the
IC50
using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Causality Check: To prove antagonism, we must stimulate the receptor with a known agonist (like NECA) and observe the concentration-dependent reversal of cAMP production by 1-phenethylxanthine. We use Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it eliminates auto-fluorescence background, providing a superior signal-to-noise ratio over older radioactive adenylyl cyclase assays.
Cell Seeding: Plate h
A2B
-expressing cells in a 384-well microplate (5,000 cells/well) in stimulation buffer containing IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).
Antagonist Pre-incubation: Add serial dilutions of 1-phenethylxanthine and incubate for 15 minutes at room temperature.
Agonist Challenge: Add
EC80
concentration of NECA (5'-N-ethylcarboxamidoadenosine) to stimulate Gs-coupled cAMP production. Incubate for 30 minutes.
Lysis and Detection: Add the TR-FRET lysis buffer containing the Europium-labeled cAMP antibody and the ULight-cAMP tracer.
Readout: Incubate for 1 hour, then read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 665 nm / 615 nm ratio). Calculate the Schild slope to confirm competitive antagonism.
Fig 2: Parallel workflow for evaluating receptor affinity and functional efficacy of xanthine derivatives.
Conclusion
The rational design of 1-phenethyl-3,7-dihydro-purine-2,6-dione exemplifies the precision of GPCR pharmacophore mapping. By extending the N1 position with a phenethyl group, the molecule exploits a specific hydrophobic pocket within the
A2B
and
A1
receptors, transforming a weak, non-selective methylxanthine into a potent, competitive antagonist. Rigorous validation through ADA-controlled radioligand binding and TR-FRET functional assays ensures the reliability of these structure-activity relationships, paving the way for targeted therapeutics in asthma, inflammation, and neuro-modulation.
References
Kim, S.-A., Marshall, M. A., Melman, N., Kim, H. S., Müller, C. E., Linden, J., & Jacobson, K. A. (2002). "Structure-activity relationships at human and rat A2B adenosine receptors of xanthine derivatives substituted at the 1-, 3-, 7-, and 8-positions." Journal of Medicinal Chemistry, 45(11), 2131-2138.[Link]
Hayallah, A. M., Sandoval-Ramírez, J., Reith, U., Schobert, U., Preiss, B., Schumacher, B., Daly, J. W., & Müller, C. E. (2002). "1,8-disubstituted xanthine derivatives: synthesis of potent A2B-selective adenosine receptor antagonists." Journal of Medicinal Chemistry, 45(7), 1500-1510.[Link]
Exploratory
1-Phenethyl-3,7-dihydro-purine-2,6-dione molecular structure and physicochemical properties
Comprehensive Technical Guide: Molecular Architecture and Pharmacological Profiling of 1-Phenethyl-3,7-dihydro-purine-2,6-dione Executive Summary 1-Phenethyl-3,7-dihydro-1H-purine-2,6-dione (commonly referred to as 1-phe...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Technical Guide: Molecular Architecture and Pharmacological Profiling of 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Executive Summary
1-Phenethyl-3,7-dihydro-1H-purine-2,6-dione (commonly referred to as 1-phenethylxanthine) represents a highly privileged, versatile pharmacophore in modern medicinal chemistry. By functionalizing the classical xanthine core with a lipophilic phenethyl group at the N1 position, researchers have unlocked a robust scaffold capable of interacting with diverse biological targets. This technical whitepaper explores the physicochemical properties, synthetic pathways, and pharmacological utility of this molecule—specifically focusing on its role as a precursor for potent Sirtuin (SIRT) inhibitors[1] and as a competitive antagonist for the Adenosine A2B receptor[2],[3].
The core structure consists of a bicyclic purine-2,6-dione (xanthine) system. The addition of the phenethyl moiety at the N1 position significantly alters the molecule's spatial geometry and lipophilicity compared to endogenous purines. This N1-aralkyl substitution is critical for anchoring the molecule into deep, hydrophobic allosteric or orthosteric pockets of target proteins, such as the G-protein coupled Adenosine A2B receptor[3].
To facilitate rational drug design and formulation, the quantitative physicochemical properties of the 1-phenethylxanthine core are summarized below.
Table 1: Physicochemical and Structural Properties of 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Synthetic Methodologies: The Traube Purine Pathway
The synthesis of 1-phenethyl-3,7-dihydro-purine-2,6-dione is most reliably achieved via a modified Traube purine synthesis. This bottom-up approach allows for precise control over the N1 substitution without the risk of non-selective alkylation that occurs when modifying an intact xanthine core.
The pathway begins with the condensation of a functionalized urea with cyanoacetic acid to form a uracil derivative, followed by nitrosation, reduction, and final cyclization.
Fig 1: Step-by-step Traube synthesis workflow for 1-phenethyl-3,7-dihydro-purine-2,6-dione.
Pharmacological Targets & Mechanistic Pathways
The 1-phenethylxanthine scaffold is highly modular. Depending on subsequent functionalization (particularly at the C8 and N3 positions), it can be directed toward two primary therapeutic targets:
A. Adenosine A2B Receptor Antagonism
The Adenosine A2B receptor is a Gs/Gq-coupled GPCR that requires high concentrations of adenosine for activation, typically occurring under pathological conditions like tumor hypoxia or severe inflammation[4]. Overexpression of A2B receptors promotes tumor cell proliferation, angiogenesis, and immune evasion[2]. 1-Phenethylxanthine derivatives act as competitive antagonists, wedging their lipophilic phenethyl group into the receptor's binding pocket to prevent Gαs protein activation and subsequent cAMP accumulation[3].
Fig 2: Adenosine A2B receptor signaling pathway and competitive blockade by 1-phenethylxanthine.
B. Sirtuin (SIRT) Inhibition
Sirtuins (SIRT1-7) are NAD+-dependent deacetylases regulating cellular metabolism and survival. Recent drug discovery efforts have identified that modifying the 1-phenethylxanthine core with an 8-mercapto group (e.g., yielding 8,8′-disulfanediylbis(3-ethyl-1-phenethyl-3,7-dihydro-1H-purine-2,6-dione)) transforms the scaffold into a potent inhibitor of SIRT1, SIRT2, SIRT3, and SIRT5[1]. These inhibitors hold promise for treating neurodegenerative diseases and specific cancers[1].
Experimental Workflows: Self-Validating Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls and explaining the causality behind critical methodological choices.
Protocol 1: Radioligand Binding Assay for A2B Receptor Affinity
Objective: Determine the binding affinity (
Ki
) of synthesized 1-phenethylxanthine derivatives at the human A2B receptor.
Causality of Model Selection: We utilize Chinese Hamster Ovary (CHO) cells stably transfected with human A2B receptors. Because wild-type CHO cells lack endogenous A2B expression, this guarantees that the measured radioligand signal is exclusively derived from the recombinant human target, eliminating background noise[4].
Causality of Radioligand: [3H]MRS1754 is selected due to its high specific activity and validated
Kd
(~1.13 nM) for A2B receptors, ensuring robust dynamic range[5].
Step-by-Step Methodology:
Membrane Preparation: Harvest CHO-hA2B cells and homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) with protease inhibitors. Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.
Assay Buffer Formulation: Resuspend the pellet in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, 0.1 U/mL Adenosine Deaminase).
Validation Check: Adenosine Deaminase (ADA) is strictly required to degrade endogenous adenosine released during cell lysis. Without ADA, endogenous adenosine would compete with the radioligand, artificially lowering the apparent affinity of the test compound.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [3H]MRS1754, and varying concentrations of the 1-phenethylxanthine test compound (
10−11
to
10−4
M).
Non-Specific Binding (NSB) Control: Define NSB by co-incubating parallel wells with 10 µM ZM241385 (a non-selective A2 antagonist).
Validation Check: Subtracting the NSB from total binding ensures the calculated radioactivity represents true orthosteric pocket binding.
Filtration & Detection: Incubate for 2 hours at room temperature to reach equilibrium. Terminate by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to neutralize charge and reduce non-specific filter binding). Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail and measure radioactivity. Calculate
IC50
via non-linear regression and convert to
Ki
using the Cheng-Prusoff equation.
Objective: Evaluate the inhibitory potency of 8-mercapto-1-phenethylxanthine derivatives against SIRT1/2[1].
Causality of Assay Design: Sirtuins require NAD+ to deacetylate lysine residues. We utilize a fluorogenic p53-derived peptide substrate containing an acetylated lysine coupled to an aminomethylcoumarin (AMC) fluorophore. Deacetylation by SIRT allows a secondary developer enzyme to cleave the AMC, yielding a highly sensitive, continuous fluorescent readout.
Step-by-Step Methodology:
Reagent Preparation: Prepare SIRT assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 1 mg/mL BSA).
Enzyme-Inhibitor Pre-incubation: Mix recombinant human SIRT1 or SIRT2 (0.5 U/reaction) with serial dilutions of the test compound in a black 96-well microplate. Incubate for 15 minutes at 37°C.
Validation Check: Pre-incubation establishes binding equilibrium before the reaction is initiated, which is critical for the accurate
IC50
determination of slow-binding or competitive inhibitors.
Reaction Initiation: Add the reaction mixture containing 500 µM NAD+ and 10 µM fluorogenic acetyl-peptide substrate.
Negative Control: Buffer + Substrate, no enzyme (defines background fluorescence).
Reference Standard: 10 µM Suramin or Tenovin-6 (validates assay sensitivity)[1].
Detection: Incubate for 30 minutes at 37°C. Add the developer solution containing nicotinamide (to immediately halt SIRT activity) and the developer enzyme.
Measurement: Read fluorescence on a microplate reader (Excitation: 350 nm, Emission: 450 nm). Calculate percent inhibition relative to the positive control.
References
Design, Synthesis, and Biological Evaluation of 8-Mercapto-3,7-Dihydro-1H-Purine-2,6-Diones as Potent Inhibitors of SIRT1, SIRT2, SIRT3, and SIRT5 - PMC. National Institutes of Health (NIH). Available at:[Link]
Novel selective antagonist radioligands for the pharmacological study of A2B adenosine receptors - PMC. National Institutes of Health (NIH). Available at:[Link]
A2B adenosine receptor signaling and regulation - PMC. National Institutes of Health (NIH). Available at:[Link]
A2B Adenosine Receptor and Cancer - MDPI. MDPI. Available at:[Link]
A2B Adenosine Receptor Antagonists with Picomolar Potency - ACS Publications. American Chemical Society (ACS). Available at:[Link]
An In-Depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (Fenethylline)
Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the pharmacokinetic and pharmacodynamic properties of 1-Phenethyl-3,7-dihydro-pu...
Author: BenchChem Technical Support Team. Date: April 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the pharmacokinetic and pharmacodynamic properties of 1-Phenethyl-3,7-dihydro-purine-2,6-dione, commonly known as fenethylline. Fenethylline functions as a prodrug, undergoing extensive in vivo metabolism to yield its two primary active components: amphetamine and theophylline.[1] This guide elucidates the absorption, distribution, metabolism, and excretion (ADME) profile of fenethylline, highlighting its rapid absorption and metabolic conversion. The pharmacodynamic section details the synergistic mechanism of action, where the distinct effects of amphetamine (a potent central nervous system stimulant) and theophylline (a methylxanthine) combine to produce a unique psychoactive profile.[2][3] We further explore established methodologies for the preclinical and clinical evaluation of fenethylline, including detailed protocols for metabolic stability assays and in vivo behavioral studies. This document serves as a critical resource for professionals engaged in neuroscience, pharmacology, and forensic analysis.
Introduction: A Profile of a Unique Psychostimulant
Chemical Identity and Structure
1-Phenethyl-3,7-dihydro-purine-2,6-dione, or fenethylline (also spelled fenetylline), is a synthetic compound belonging to the phenethylamine and methylxanthine classes.[1][2] Marketed under the brand name Captagon, its structure is a covalent linkage of an amphetamine molecule to a theophylline molecule via an ethyl chain.[2][4] This unique "codrug" design is central to its pharmacological profile, as the parent molecule is largely a transport form for its more active metabolites.
Historical Context and Therapeutic Rationale
First synthesized in 1961 by the German pharmaceutical company Degussa AG, fenethylline was introduced as a milder alternative to amphetamine.[2] For approximately 25 years, it was prescribed for conditions that would now be classified as Attention Deficit Hyperactivity Disorder (ADHD), as well as for narcolepsy and depression.[2][5] A key perceived advantage was its attenuated effect on blood pressure compared to an equivalent dose of amphetamine, allowing its use in patients with certain cardiovascular conditions.[2][5] Despite being considered to have a lower abuse potential than amphetamine, fenethylline was listed as a Schedule I controlled substance in the United States in 1981 and was internationally scheduled by the World Health Organization in 1986, leading to a cessation of its legal production.[2][6]
The Prodrug Principle in Action
Fenethylline is a classic example of a prodrug, a pharmacologically inactive compound that is converted into an active drug within the body.[7][8] Its effects are not primarily derived from the intact molecule but from the combined actions of its metabolites, amphetamine and theophylline.[2] This metabolic cleavage allows for a potentially modified pharmacokinetic and pharmacodynamic profile compared to administering the two active substances separately, influencing onset, duration, and side effects.[7]
Pharmacokinetics (ADME): The Journey of Fenethylline in the Body
The disposition of fenethylline is characterized by rapid absorption followed by a swift and extensive metabolic transformation.
Absorption
Following oral administration, fenethylline is rapidly absorbed from the gastrointestinal tract, reaching peak plasma concentrations in approximately one hour.[8][9] The parent compound's chemical structure confers greater lipophilicity than its individual metabolites, which is believed to facilitate rapid transit across biological membranes, including the blood-brain barrier.[6][7]
Distribution
Once absorbed, fenethylline and its metabolites distribute throughout the body and can cross the blood-brain barrier to exert their effects on the central nervous system (CNS).[9] The enhanced lipophilicity of the parent compound may enable faster penetration into the brain compared to its metabolites if they were administered separately.[7]
Metabolism: The Core Transformation
The metabolism of fenethylline is the defining feature of its pharmacology. It is cleaved in vivo, primarily in the liver, by the cytochrome P450 (CYP450) enzyme system to release its constituent molecules.[1][6][10]
An oral dose of fenethylline yields approximately 24.5% amphetamine and 13.7% theophylline .[2][5][6] The metabolic process follows two primary pathways:
Hydrolytic Cleavage: The ethyl bridge linking the two moieties is broken, releasing amphetamine and a theophylline derivative.[1]
Oxidative N-dealkylation: This pathway results in the formation of 7-aminoethyltheophylline and phenylacetone.[11]
Further metabolism produces a range of secondary metabolites. Studies in both rats and humans have identified amphetamine, p-hydroxy-amphetamine, and several theophylline derivatives, with the main urinary metabolites being amphetamine and carboxymethyl-theophylline.[6][9][11]
Caption: Metabolic pathway of Fenethylline.
Pharmacokinetic Parameters & Excretion
The parent fenethylline molecule has a short plasma half-life of approximately 1.3 hours.[9] In contrast, its active metabolites have longer half-lives; for instance, theophylline's half-life is around 5-8 hours.[9] This disparity means the physiological effects of the drug far outlast the presence of the parent compound in the bloodstream. Excretion occurs primarily via the kidneys, with metabolites eliminated in the urine.[9][11]
Pharmacodynamics: A Synergistic Mechanism of Action
The distinct psychostimulant effects of fenethylline arise from the complex and synergistic interplay of its two principal metabolites.[2][3] While the intact molecule may possess some activity, the dominant pharmacological response is attributable to the combined actions of amphetamine and theophylline.
The Amphetamine Component: A Potent Monoamine Releaser
The amphetamine metabolite is the primary driver of fenethylline's potent stimulant effects.[6] Its mechanism involves:
Increased Monoamine Release: Amphetamine reverses the direction of monoamine transporters, particularly the dopamine active transporter (DAT) and norepinephrine transporter (NET), causing a significant efflux of dopamine, norepinephrine, and to a lesser extent, serotonin from the presynaptic neuron into the synaptic cleft.[8][9]
Reuptake Inhibition: It competes with monoamines for reuptake, further increasing their synaptic concentration.[8]
TAAR1 Agonism: Amphetamine acts as an agonist at the trace amine-associated receptor 1 (TAAR1), which modulates dopamine signaling and contributes to its psychoactive effects.[6][12]
This surge in synaptic dopamine is responsible for the euphoria, increased alertness, and reduced fatigue and hunger associated with the drug.[9]
The Theophylline Component: A Modulating Methylxanthine
Theophylline, a methylxanthine similar to caffeine, acts as a weaker CNS stimulant that complements and modulates the effects of amphetamine.[6][8] Its mechanisms include:
Adenosine Receptor Antagonism: Theophylline blocks adenosine receptors in the brain. Since adenosine is an inhibitory neurotransmitter that promotes drowsiness, its blockade leads to increased wakefulness and arousal.[8][12]
Phosphodiesterase (PDE) Inhibition: By inhibiting PDE, theophylline increases intracellular concentrations of cyclic adenosine monophosphate (cAMP), which can enhance neurotransmitter release.[8]
Crucially, theophylline may also attenuate the behavioral sensitization caused by repeated amphetamine exposure, potentially contributing to the historical view of fenethylline as a "milder" alternative.[6][12]
Caption: Dual pharmacodynamic action at the synapse.
The Intact Molecule's Role
The direct pharmacological actions of the uncleaved fenethylline molecule are not well established.[2] However, some molecular docking studies suggest that the parent compound may have an affinity for certain serotonin receptors, specifically 5-HT2C, 5-HT5A, and 5-HT7, which could contribute to its overall effect profile.[6] Nonetheless, it is widely accepted that the primary pharmacodynamic activity is driven by its metabolites.
Methodologies for Preclinical and Clinical Evaluation
A robust understanding of a compound's PK/PD profile requires a combination of in vitro and in vivo experimental approaches.
In Vitro Metabolic Profiling
Objective: To determine the metabolic stability of fenethylline and identify its primary metabolites in a controlled environment. The liver microsomal stability assay is a cornerstone of this process.
Preparation: Prepare a reaction mixture containing pooled human or rat liver microsomes (e.g., 0.5 mg/mL protein) in a phosphate buffer (pH 7.4).[13]
Initiation: Add fenethylline (e.g., 1 µM final concentration) to the microsomal suspension. Pre-incubate the mixture at 37°C for 5 minutes.
Reaction Start: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.
Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot a portion of the reaction mixture into a quench solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.
Sample Processing: Centrifuge the quenched samples to pellet the precipitated protein.
Analysis: Analyze the supernatant using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the remaining parent compound (fenethylline) and identify the formation of metabolites (amphetamine, theophylline, etc.).
Data Interpretation: Plot the natural log of the percentage of fenethylline remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½).
Caption: Workflow for an in vitro microsomal stability assay.
In Vivo Pharmacokinetic and Bioanalytical Analysis
Objective: To characterize the ADME profile of fenethylline in a living system and develop methods for its detection.
Protocol: Rodent Pharmacokinetic Study
Acclimation: Acclimate male Sprague-Dawley rats to the facility for at least one week.
Dosing: Administer a single oral dose of fenethylline (e.g., 5 mg/kg) via gavage.
Blood Sampling: Collect serial blood samples (e.g., via tail vein or saphenous vein) at pre-defined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours post-dose) into tubes containing an anticoagulant.
Plasma Preparation: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.
Bioanalysis: Quantify the concentrations of fenethylline, amphetamine, and theophylline in plasma samples using a validated LC-MS/MS method.[14]
PK Parameter Calculation: Use non-compartmental analysis software to calculate key PK parameters such as Cmax, Tmax, AUC (Area Under the Curve), and t½.
Bioanalytical Techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and LC-MS/MS are the gold standards for the sensitive and specific quantification of fenethylline and its metabolites in biological matrices like plasma, urine, and hair.[2][15] Hair analysis is particularly valuable in forensic contexts as it can provide a longer detection window and help discriminate between the use of fenethylline and the direct use of amphetamine.[2][15]
In Vivo Pharmacodynamic Assessment (Animal Models)
Objective: To quantify the physiological and behavioral effects of fenethylline.
Protocol: Open-Field Test for Locomotor Activity
Habituation: Place individual mice in an open-field arena (e.g., a 40x40 cm box) and allow them to explore freely for 30 minutes to habituate to the environment.
Dosing: Administer fenethylline (e.g., 5, 10, 20 mg/kg, intraperitoneally) or a vehicle control to different groups of mice.[16]
Testing: Immediately after injection, return the animals to the open-field arena.
Data Acquisition: Use an automated video-tracking system to record the animal's activity for a set period (e.g., 60-120 minutes). Key parameters to measure include total distance traveled, horizontal activity, and vertical activity (rearing).
Analysis: Compare the locomotor activity of the fenethylline-treated groups to the vehicle control group. A dose-dependent increase in distance traveled is indicative of a stimulant effect.[16][17]
Conclusion and Future Directions
1-Phenethyl-3,7-dihydro-purine-2,6-dione (fenethylline) presents a fascinating case study in prodrug pharmacology. Its pharmacokinetic profile is dominated by its rapid conversion into amphetamine and theophylline, and its pharmacodynamic effects are a direct result of the synergistic action of these two distinct CNS stimulants. The combination results in a potent psychoactive profile that was once deemed therapeutically useful but is now primarily of forensic and toxicological interest.
Future research should aim to further elucidate the subtle contributions of the intact fenethylline molecule to its overall effect profile, particularly its interaction with serotonergic systems. Advanced chemogenomic and systems pharmacology approaches could provide deeper insights into the complex polypharmacology arising from its metabolic profile.[6][18] Understanding these nuances is critical for both clinical toxicology and the development of potential therapeutic interventions for substance use disorders related to fenethylline and other amphetamine-type stimulants.
References
Stirpe, I., & Rossi, B. E. (2015, June 22). Fenethylline. Retrieved from [Link]
Grokipedia. (n.d.). Fenethylline. Retrieved from [Link]
Patsnap Synapse. (2024, July 17). What is the mechanism of Fenetylline Hydrochloride? Retrieved from [Link]
Wikipedia. (n.d.). Fenethylline. Retrieved from [Link]
Soltaninejad, K. (2024, May 22). “Chemical Courage”: A Review on Pharmacotoxicological Aspects of Fenethylline (Captagon). Medwin Publishers. Retrieved from [Link]
Nickel, B., et al. (1986). Fenetylline: new results on pharmacology, metabolism and kinetics. PubMed. Retrieved from [Link]
Wenthur, C. J., et al. (2017, August 24). Vaccine-driven pharmacodynamic dissection and mitigation of fenethylline psychoactivity. Nature. Retrieved from [Link]
Wenthur, C. J., et al. (2018, May 17). Vaccine-driven pharmacodynamic dissection and mitigation of Captagon psychoactivity. PMC. Retrieved from [Link]
Al-Imam, A., et al. (2024). The psychostimulant drug, fenethylline (captagon): Health risks, addiction and the global impact of illicit trade. PMC. Retrieved from [Link]
chemeurope.com. (n.d.). Fenethylline. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Fenethylline. PubChem Compound Summary for CID 19527. Retrieved from [Link]
Wu, N., et al. (2019). Metabolic scheme of Captagon (Fenethylline). ResearchGate. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Fentanyl Absorption, Distribution, Metabolism, and Excretion (ADME): Narrative Review and Clinical Significance Related to Illicitly-Manufactured Fentanyl. PMC. Retrieved from [Link]
Safrole. (n.d.). Fenethylline (Captagon) Properties, Reactions and Applications. Retrieved from [Link]
Inxight Drugs. (n.d.). FENETHYLLINE HYDROCHLORIDE. Retrieved from [Link]
MDPI. (2022, December 24). Synthesis, In Vitro Anti-Inflammatory Activity, and HRMS Analysis of New Amphetamine Derivatives. Retrieved from [Link]
Kikura, R., & Nakahara, Y. (1997). Hair analysis for drugs of abuse. XVI. Disposition of fenethylline and its metabolite into hair and discrimination between fenethylline use and amphetamine use by hair analysis. PubMed. Retrieved from [Link]
Frontiers. (2019, April 23). Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP). Retrieved from [Link]
Al-Mazroua, M. K., et al. (2020). Study of Adulterants and Diluents in Some Seized Captagon-Type Stimulants. Journal of Analytical Methods in Chemistry. Retrieved from [Link]
MDPI. (2024, August 19). Neuroinflammation and Neurometabolomic Profiling in Fentanyl Overdose Mouse Model Treated with Novel β-Lactam, MC-100093, and Ceftriaxone. Retrieved from [Link]
Preve, M., et al. (2020, March 23). Fenethylline (Captagon) abuse: Case report and literature review. European Psychiatry. Retrieved from [Link]
Pergolizzi, J. V., et al. (2024, February 27). The Emergence of the Old Drug Captagon as a New Illicit Drug: A Narrative Review. PMC. Retrieved from [Link]
Preve, M., et al. (2020). Fenethylline (Captagon) abuse: Case report and literature review. ResearchGate. Retrieved from [Link]
Clinic Les Alpes. (2025, November 5). Captagon Abuse: Side Effects, Risks & Treatment Options. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Proxyphylline, (S)-. PubChem Compound Summary for CID 158961. Retrieved from [Link]
Chemlyte Solutions. (2026, February 23). 1H-Purine-2,6-dione,7-[2-amino-1-(4-morpholinyl)ethyl]. Retrieved from [Link]
Dove Medical Press. (2015, August 31). Pharmacokinetics, pharmacodynamics, and tolerability of LC350189, a novel xanthine oxidase inhibitor, in healthy subjects. Retrieved from [Link]
Cho, Y. E., et al. (2015). Pharmacokinetics, pharmacodynamics, and tolerability of LC350189, a novel xanthine oxidase inhibitor, in healthy subjects. PubMed. Retrieved from [Link]
ResearchGate. (2021, April 9). Pharmacokinetics of oral pridinol: Results of a randomized, crossover bioequivalence trial in healthy subjects. Retrieved from [Link]
Toxicity and safety profile of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in murine models
An In-Depth Technical Guide to the Toxicological and Safety Assessment of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Murine Models Disclaimer: Specific toxicological data for 1-Phenethyl-3,7-dihydro-purine-2,6-dione is...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Toxicological and Safety Assessment of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Murine Models
Disclaimer: Specific toxicological data for 1-Phenethyl-3,7-dihydro-purine-2,6-dione is not extensively available in the public domain. This guide is therefore structured as a comprehensive framework for conducting its toxicological evaluation. The methodologies, anticipated outcomes, and mechanistic insights are based on established regulatory guidelines and data from structurally analogous compounds, primarily other xanthine derivatives.
Introduction: The Need for a Rigorous Safety Profile
1-Phenethyl-3,7-dihydro-purine-2,6-dione is a derivative of the purine-2,6-dione scaffold, a core structure in many biologically active molecules.[1][2][3] This class of compounds, commonly known as xanthines, includes well-known substances like caffeine and theobromine, which exert significant physiological effects. The addition of a phenethyl group to the xanthine core suggests potential modulation of its pharmacological activity, making a thorough investigation of its safety profile imperative before any further development.
The first stage in the biological assessment of any novel compound is a comprehensive study of its acute and chronic toxicity.[1][4] This process is critical for identifying potential hazards, determining safe dosage levels, and understanding the compound's effects on a living system. This guide provides the scientific rationale and detailed protocols for establishing the toxicity and safety profile of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in murine models, adhering to international standards for scientific integrity and regulatory acceptance.
Proposed Strategy for Toxicological Evaluation
A tiered approach is the cornerstone of modern toxicology, ensuring a systematic and ethical evaluation while minimizing animal use. The investigation begins with acute toxicity studies to determine immediate effects and dose-ranging, followed by sub-chronic studies to understand the effects of repeated exposure.[4][5][6]
Foundational Assessment: Acute Toxicity
The initial step is to assess the effects of a single, high-dose exposure. This provides critical information on the intrinsic toxicity of the compound, helps to classify it for safety and handling, and is essential for selecting doses for subsequent repeated-dose studies.[5][6]
Intermediate Assessment: Sub-chronic Toxicity
Compounds that are non-toxic in acute studies may exhibit adverse effects after prolonged exposure due to accumulation or disruption of physiological homeostasis.[4] Sub-chronic studies (typically 28 or 90 days) are designed to identify target organs of toxicity, characterize the dose-response relationship, and establish a No-Observed-Adverse-Effect Level (NOAEL), which is a critical parameter for risk assessment.[5][7][8]
The objective of an acute oral toxicity study is to determine the median lethal dose (LD50) and identify signs of toxicity arising from a single dose of the substance.[5][9]
Rationale and Experimental Causality
The choice of an oral route is typically the most relevant for intended human exposure. A limit dose of 2000 mg/kg is often used as a starting point, as substances with an LD50 above this level are generally considered to have low acute toxicity.[8][9] The 14-day observation period allows for the detection of both immediate and delayed toxic effects.[4][8]
Experimental Protocol: Acute Oral Toxicity
Animal Model: Healthy, young adult Swiss albino or ICR mice (8-12 weeks old), nulliparous and non-pregnant females. Animals are acclimatized for at least 5 days before dosing.
Grouping: A minimum of 5 animals per group. A vehicle control group and at least three dose level groups are used.
Dose Preparation: The test compound is typically dissolved or suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).
Administration: Animals are fasted overnight (food, not water) prior to dosing.[9] The compound is administered once by oral gavage. The volume administered is typically kept constant by varying the concentration.
Observations:
Mortality: Checked twice daily for 14 days.
Clinical Signs: Animals are observed for changes in skin, fur, eyes, respiration, autonomic signs (e.g., salivation), and central nervous system effects (e.g., tremors, convulsions, activity levels) at 30 minutes, 1, 2, 4, and 6 hours post-dosing, and daily thereafter.[8][9]
Body Weight: Recorded on Day 0 (pre-dosing) and on Days 1, 7, and 14.[9]
Termination and Necropsy: All surviving animals are euthanized at the end of the 14-day observation period. A gross necropsy is performed on all animals (including those that died during the study) to examine for pathological changes in internal organs.[8]
LD50 Calculation: The LD50 value is calculated using appropriate statistical methods, such as the Probit method.[9]
Visualization: Acute Toxicity Workflow
Caption: Workflow for an acute oral toxicity study in murine models.
Sub-chronic studies are vital for assessing the safety of compounds intended for repeated use. The primary objective is to establish a NOAEL by identifying target organs and characterizing the dose-response relationship following 28 or 90 days of daily administration.[5][8]
Rationale and Experimental Causality
Daily dosing mimics potential human exposure scenarios. The inclusion of comprehensive hematological, clinical biochemistry, and histopathological examinations provides a detailed picture of the compound's effect on major organ systems. A recovery group (a satellite group that is withdrawn from treatment and observed for a further period) is crucial for determining the reversibility of any observed toxic effects.
Experimental Protocol: 28-Day Repeated Oral Dose Study
Animal Model: As in the acute study, typically using both male and female rodents.
Grouping: At least 10 animals (5 male, 5 female) per group. A vehicle control group and a minimum of three dose levels (low, mid, high) are required. The high dose should produce clear toxicity but not more than 10% mortality.[5] The low dose should not produce any evidence of toxicity.
Administration: The test substance is administered daily by oral gavage for 28 consecutive days.
In-life Observations:
Clinical Signs & Mortality: Observed twice daily.
Body Weight & Food/Water Consumption: Measured weekly.[4]
Detailed Clinical Examination: Performed weekly.
Clinical Pathology (End of Study): Blood samples are collected for:
Hematology: Red blood cell count, white blood cell count (with differential), hemoglobin, hematocrit, platelet count.
Clinical Biochemistry: Parameters for liver function (ALT, AST, ALP), kidney function (BUN, creatinine), and general metabolic status (glucose, total protein, albumin).[4]
Terminal Procedures:
Necropsy: All animals are subjected to a full gross necropsy.
Organ Weights: Key organs (liver, kidneys, brain, spleen, heart, gonads) are weighed.[4]
Histopathology: A comprehensive set of organs and tissues from the control and high-dose groups are preserved for microscopic examination. Any organs with gross lesions from other groups are also examined.
Visualization: Sub-chronic Toxicity Workflow
Caption: Workflow for a 28-day sub-chronic toxicity study.
Hypothesized Mechanisms of Toxicity
While specific data is lacking, the xanthine structure of 1-Phenethyl-3,7-dihydro-purine-2,6-dione allows for informed hypotheses regarding its potential mechanisms of action and toxicity.
Primary Mechanism: Sympathomimetic Effects
Xanthine derivatives are well-known inhibitors of phosphodiesterase (PDE) enzymes and antagonists of adenosine receptors.[2]
Adenosine Receptor Antagonism: Adenosine is an inhibitory neuromodulator. By blocking its receptors (A1 and A2A), xanthines can cause central nervous system stimulation, increased motor activity, and wakefulness.
PDE Inhibition: Inhibition of PDEs leads to an increase in intracellular cyclic AMP (cAMP), which can mimic the effects of catecholamines (e.g., adrenaline).
These dual actions result in a sympathomimetic toxidrome, characterized by tachycardia, tremors, and CNS stimulation.[10] Overstimulation can lead to cardiac arrhythmias and seizures at high doses.
Metabolic Activation and Target Organs
The liver is the primary site of metabolism for most xenobiotics, including xanthines, via the cytochrome P450 (CYP) enzyme system.[11] While metabolism is primarily a detoxification process, it can sometimes produce reactive intermediates that can cause cellular damage, leading to hepatotoxicity.[11][12] Therefore, the liver is a key potential target organ.[13] The kidneys are responsible for excreting the parent compound and its metabolites, making them another potential target for toxicity.[14][15]
Visualization: Potential Signaling Pathway
Caption: Hypothesized mechanism via adenosine receptor and PDE inhibition.
Data Presentation and Summary
All quantitative data must be summarized for clear interpretation and comparison.
This guide outlines a robust, scientifically-grounded strategy for the comprehensive toxicological evaluation of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in murine models. By following these established protocols, researchers can generate the critical data necessary to determine the compound's LD50, identify potential target organs, establish a NOAEL, and elucidate its likely mechanisms of toxicity. The resulting safety profile is the foundational dataset required for any further preclinical or clinical development, ensuring that subsequent research is built upon a solid understanding of the compound's interaction with biological systems. Further studies, such as genotoxicity and reproductive toxicity assays, may be warranted based on the findings of these initial assessments.
References
Vertex AI Search, & Google. (2023). In Vivo Acute Toxicity and Immunomodulation Assessment of a Novel Nutraceutical in Mice.
Andronova, V., et al. (2021). Investigation of acute toxicity of novel 3,7-dihydro-1H-purine- 2,6-dione derivatives. EEA, INDIA.
Science.gov. (n.d.). subchronic toxicity studies: Topics by Science.gov.
Haridas, S., et al. (2023). toxicity studies in animals. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
Jantarat, C., et al. (n.d.). Acute and subchronic oral toxicity assessment of extract from Etlingera pavieana rhizomes. PMC.
MuriGenics. (n.d.). Toxicology.
Guengerich, F. P. (n.d.). Mechanisms of Drug Toxicity and Relevance to Pharmaceutical Development. PMC - NIH.
Chłon-Rzepa, G., et al. (2025). Purine-2,6-dione-based multitarget-directed ligands inhibiting PDE/TRPA1/CHIT1 as a new approach for the treatment of COPD. PubMed.
World Journal of Biology Pharmacy and Health Sciences. (2023). Screening models of nephrotoxicity and their molecular mechanism.
McKim, K. L., et al. (n.d.). Theobromine metabolism and pharmacokinetics in pregnant and nonpregnant Sprague-Dawley rats. PubMed.
Medscape. (2024). Sympathomimetic Toxicity: Practice Essentials, Pathophysiology, Etiology.
Wang, X., et al. (n.d.). Toxic Effects and Mechanisms of Polybrominated Diphenyl Ethers. PMC - NIH.
Nada, H., et al. (2022). Identification of 1H-purine-2,6-dione derivative as a potential SARS-CoV-2 main protease inhibitor: molecular docking, dynamic simulations, and energy calculations. PubMed.
An, N., et al. (2025). Phenylethyl isothiocyanate mitigates drug-induced liver injury in mice by inhibiting hepatocyte pyroptosis through the NLRP3-caspase-1-GSDMD pathway. PMC.
Bonati, M., et al. (n.d.). Kinetics and metabolism of theobromine in male rats. I. Toxicol. ResearchGate.
Kim, S. H., et al. (n.d.). Mouse Single Oral Dose Toxicity Study of DHU001, a Polyherbal Formula. PMC.
The Strategic Derivatization of 1-Phenethyl-3,7-dihydro-purine-2,6-dione: A Guide to Unlocking Therapeutic Potential
Introduction: The Xanthine Scaffold as a Privileged Structure The purine ring system is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules.[1] Within this...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Xanthine Scaffold as a Privileged Structure
The purine ring system is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of biologically active molecules.[1] Within this class, the xanthine scaffold, a substituted 3,7-dihydro-purine-2,6-dione, has emerged as a "privileged structure." This is due to its ability to interact with multiple biological targets, most notably adenosine receptors.[2] Naturally occurring xanthines like caffeine and theophylline are well-known for their non-selective antagonist activity at these receptors.[2] This guide delves into the nuanced structure-activity relationships (SAR) of a specific synthetic xanthine derivative, 1-phenethyl-3,7-dihydro-purine-2,6-dione (1-phenethyltheophylline), providing a framework for its strategic modification to enhance potency, selectivity, and overall therapeutic utility.
The core of our investigation lies in understanding how discrete chemical modifications to the 1-phenethyltheophylline molecule influence its interaction with biological targets, primarily the A1 and A2A adenosine receptor subtypes. The phenethyl group at the N1 position introduces a key lipophilic and aromatic element, setting the stage for a rich exploration of SAR.
Deconstructing the Pharmacophore: A Positional Analysis of Bioactivity
The pharmacological profile of 1-phenethyltheophylline is dictated by the interplay of substituents at various positions of the purine core. A systematic evaluation of modifications at the N1, N3, N7, and C8 positions is crucial for rational drug design.
The N1-Position: The Role of the Phenethyl Moiety
The introduction of a phenethyl group at the N1 position is a significant departure from the simple alkyl groups found in naturally occurring xanthines. This substitution profoundly influences the molecule's affinity and selectivity for adenosine receptor subtypes. For A1 and A2A adenosine receptors, a 1-benzyl residue has been shown to be optimal for affinity.[2] The phenethyl group, with its additional methylene spacer, offers a different spatial and conformational profile that can be exploited for fine-tuning receptor interactions.
Causality of Experimental Choices: The rationale for exploring variations of the N1-phenethyl group is rooted in the desire to optimize hydrophobic and aromatic interactions within the receptor's binding pocket. Modifications to the phenyl ring of the phenethyl group, such as the introduction of electron-donating or electron-withdrawing groups, can modulate the electronic properties and steric bulk of this region, thereby influencing binding affinity.
The N3- and N7-Positions: Modulating Potency and Selectivity
While our core molecule has a hydrogen at the N7 position (as it is a 3,7-dihydro-purine-2,6-dione), it is critical to consider the impact of substitutions at both N3 and N7, as seen in related xanthines like theophylline (1,3-dimethylxanthine).
N3-Position: Elongating the alkyl chain at the N3 position, for instance from a methyl to a propyl group, has been shown to increase affinity at rat A1 adenosine receptors by approximately 20-fold when compared to 1,3-dimethyl substitution.[2] This suggests that the N3 position can accommodate larger, more lipophilic groups, leading to enhanced receptor engagement.
N7-Position: Substitutions at the N7-position can significantly impact selectivity. For instance, in a series of 8-styrylxanthines, 7-methyl analogues were found to be roughly an order of magnitude more selective for A2 versus A1 receptors compared to their 7-H counterparts.[3] This highlights the N7 position as a critical node for tuning subtype selectivity.
The C8-Position: A Gateway to High Affinity
The C8 position of the xanthine scaffold offers the most dramatic opportunity for enhancing potency. Introduction of an 8-phenyl substituent leads to a considerable increase in affinity, which can be further augmented by specific substitutions on this phenyl ring.[4]
Key SAR Insights at the C8-Position:
Aromaticity is Key: The presence of an aromatic ring at the C8 position is a consistent feature of high-affinity adenosine receptor antagonists.
Para-Substitutions: Certain para-substitutions on the 8-phenyl ring can further boost potency.[4]
Ortho- and Meta-Substitutions: Combining an ortho-amino group with a para-chloro substituent on the 8-phenyl ring has resulted in compounds with extraordinary receptor affinity, demonstrating the power of multi-substituted aromatic rings at this position.[4] In the context of 8-styrylxanthines, substitutions at the 3- and 3,5-positions of the phenyl ring were favored.[3]
Experimental Workflows: From Synthesis to Biological Evaluation
A robust and reproducible experimental workflow is paramount for accurately assessing the SAR of novel 1-phenethyltheophylline derivatives.
General Synthetic Strategy
The synthesis of novel 1-phenethyltheophylline derivatives typically involves a multi-step process. A common approach is the "click chemistry" reaction, which allows for the efficient and regioselective formation of triazole-containing derivatives.[5]
Illustrative Synthetic Workflow:
Caption: General synthetic scheme for 1-phenethyltheophylline derivatives.
Experimental Protocol: Synthesis of a 1-Phenethyl-7-(1,2,3-triazol-1-yl)-theophylline Derivative
Propargylation of 1-Phenethyltheophylline: To a solution of 1-phenethyl-3,7-dihydro-purine-2,6-dione in a suitable solvent (e.g., DMF), add a base (e.g., K2CO3) and propargyl bromide. Stir the reaction mixture at room temperature until completion (monitored by TLC).
Synthesis of Aryl Azide: Prepare the desired aryl azide from the corresponding aniline via a diazotization reaction followed by treatment with sodium azide.
Click Reaction: In a reaction vessel, combine the N7-propargylated 1-phenethyltheophylline, the synthesized aryl azide, a copper(I) catalyst (e.g., CuSO4·5H2O and sodium ascorbate), and a suitable solvent system (e.g., t-BuOH/H2O). Stir the mixture at room temperature until the reaction is complete.
Purification: Purify the final product using column chromatography on silica gel.
Characterization: Confirm the structure of the synthesized derivative using spectroscopic methods such as FT-IR, 1H NMR, and 13C NMR.[5]
The primary biological evaluation of novel 1-phenethyltheophylline derivatives involves determining their affinity and potency as adenosine receptor antagonists.
Radioligand Binding Assay Workflow:
Caption: Workflow for radioligand binding assay.
Experimental Protocol: Radioligand Binding Assay
Membrane Preparation: Homogenize bovine brain tissue in a suitable buffer and centrifuge to isolate the membrane fraction.
Binding Reaction: In a 96-well plate, combine the membrane preparation, a specific radioligand for the target adenosine receptor subtype (e.g., N6-[3H]cyclohexyladenosine for A1 receptors), and varying concentrations of the test compound.[4]
Incubation: Incubate the mixture at a specific temperature for a defined period to allow for binding equilibrium.
Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.
Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.
Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value (inhibition constant) using the Cheng-Prusoff equation.
Quantitative Structure-Activity Relationship (QSAR) Data
The following table summarizes the impact of various substitutions on the affinity of xanthine derivatives for adenosine receptors, providing a predictive framework for the design of novel 1-phenethyltheophylline analogues.
The structure-activity relationship of 1-phenethyl-3,7-dihydro-purine-2,6-dione is a fertile ground for the discovery of novel therapeutic agents. The strategic derivatization of this core scaffold, guided by the principles outlined in this guide, holds significant promise for the development of potent and selective adenosine receptor antagonists. Future research should focus on a multi-pronged approach:
Combinatorial Chemistry: Employing combinatorial chemistry approaches to rapidly generate a diverse library of 1-phenethyltheophylline derivatives with modifications at the N7 and C8 positions.
Computational Modeling: Utilizing molecular docking and other computational tools to predict the binding modes of novel derivatives and guide the design of compounds with improved affinity and selectivity.
In Vivo Evaluation: Progressing the most promising compounds from in vitro assays to in vivo models to assess their pharmacokinetic properties, efficacy, and safety profiles.
By integrating rational design, robust synthetic methodologies, and comprehensive biological evaluation, the full therapeutic potential of the 1-phenethyltheophylline scaffold can be unlocked.
References
Bruns, R. F., Daly, J. W., & Snyder, S. H. (1983). Adenosine receptor binding: structure-activity analysis generates extremely potent xanthine antagonists. Proceedings of the National Academy of Sciences of the United States of America, 80(7), 2077–2080. [Link]
Muzychka, L. V., Verves, E. V., Yaremchuk, I. O., & Smolii, O. B. (2021). Synthesis, QSAR modeling, and molecular docking of novel fused 7-deazaxanthine derivatives as adenosine A2A receptor antagonists. Archiv der Pharmazie, 354(10), e2100155. [Link]
Jacobson, K. A., Gallo-Rodriguez, C., Melman, N., Fischer, B., Maillard, M., van Bergen, A., van Galen, P. J., & Karton, Y. (1993). Structure-activity relationships of 8-styrylxanthines as A2-selective adenosine antagonists. Journal of Medicinal Chemistry, 36(10), 1333–1342. [Link]
Müller, C. E., & Jacobson, K. A. (2011). Xanthines as adenosine receptor antagonists. Handbook of Experimental Pharmacology, (200), 151–199. [Link]
Fredholm, B. B., Irenius, E., Kull, B., & Schulte, G. (2001). Comparison of the potency of a series of xanthine derivatives at human adenosine receptors. Naunyn-Schmiedeberg's Archives of Pharmacology, 364(3), 229–235. [Link]
Al-Hourani, B. J., Al-Bawab, A. A., & Al-Qawasmeh, R. A. (2022). Synthesis of Some New Theophylline Derivatives Using Click Chemistry and Study of Biological Activity. Journal of Chemistry, 2022, 1–10. [Link]
Yousaf, M., Zahoor, A. F., Faiz, S., Javed, S., & Irfan, M. (2018). Recent Synthetic Approaches Towards Biologically Potent Derivatives/Analogues of Theophylline. Journal of Heterocyclic Chemistry, 55(11), 2447-2479. [Link]
PubChem. (n.d.). 8-Phenethyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione. National Center for Biotechnology Information. Retrieved from [Link]
NIST. (n.d.). 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-[2-[(1-methyl-2-phenylethyl)amino]ethyl]-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]
NIST. (n.d.). 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-[2-[(1-methyl-2-phenylethyl)amino]ethyl]-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved from [Link]
Zhu, C., Ze, S., Zhou, R., Yang, X., Wang, H., Chai, X., Fang, M., Liu, M., Wang, Y., Lu, W., & Xie, Q. (2023). Discovery of Pyridinone Derivatives as Potent, Selective, and Orally Bioavailable Adenosine A2A Receptor Antagonists for Cancer Immunotherapy. Journal of Medicinal Chemistry, 66(7), 4734–4754. [Link]
Pryimenko, A. O., Vasyliev, D. A., & Aleksandrova, K. V. (2021). Investigation of acute toxicity of novel 3,7-dihydro-1H-purine- 2,6-dione derivatives. Actual Questions of Pharmaceutical and Medical Science and Practice, 14(1), 67-73. [Link]
HPLC method development for 1-Phenethyl-3,7-dihydro-purine-2,6-dione quantification
An Application Note for the Quantitative Analysis of 1-Phenethyl-3,7-dihydro-purine-2,6-dione using a Validated HPLC-UV Method Abstract This document provides a comprehensive guide to the development and validation of a...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for the Quantitative Analysis of 1-Phenethyl-3,7-dihydro-purine-2,6-dione using a Validated HPLC-UV Method
Abstract
This document provides a comprehensive guide to the development and validation of a precise, accurate, and robust High-Performance Liquid Chromatography (HPLC) method for the quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione. This xanthine derivative is of growing interest in pharmaceutical research, necessitating a reliable analytical method for its characterization and quality control. The method utilizes a reversed-phase C18 column with UV detection, demonstrating excellent linearity, specificity, and sensitivity. The entire lifecycle of the method, from initial development and optimization to full validation accordingto International Council for Harmonisation (ICH) guidelines, is detailed herein. This application note is intended for researchers, analytical scientists, and quality control professionals in the drug development sector.
Introduction and Method Development Rationale
1-Phenethyl-3,7-dihydro-purine-2,6-dione is a derivative of xanthine (3,7-dihydro-1H-purine-2,6-dione), a purine base that forms the structural core of many biologically active compounds like caffeine and theophylline.[1] The addition of a phenethyl group at the N1 position significantly increases the molecule's lipophilicity compared to its parent scaffold, a critical consideration for designing a separation method. Accurate quantification is essential for pharmacokinetic studies, formulation development, and quality assurance.
Analyte Properties and Chromatographic Strategy
The core purine structure contains a strong chromophore, making UV spectrophotometry an ideal detection technique. Based on common xanthine derivatives, a maximum absorption wavelength is anticipated in the 270-280 nm range.[2][3] The molecule's overall structure, combining a polar xanthine core with a non-polar phenethyl moiety, makes it well-suited for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).
The foundational principle of this method is the partitioning of the analyte between a non-polar stationary phase (a C18 alkyl-bonded silica column) and a polar mobile phase. The choice of a C18 column provides a versatile and robust starting point due to its strong hydrophobic retention characteristics, which are necessary to retain the molecule sufficiently for effective separation from potential impurities.[2][4]
The Logic of Method Optimization
Method development is not a one-time event but a systematic process of refining parameters to achieve a "fit-for-purpose" state.[5][6] Our approach begins with scouting runs to establish initial conditions and proceeds through a logical optimization workflow. The key goals are to achieve:
Optimal Retention: A retention factor (k') between 2 and 10.
High Efficiency: Sharp, symmetrical peaks indicated by a high number of theoretical plates.
Selectivity: Baseline resolution from any impurities or degradation products.
The optimization process, detailed in Section 2, focuses on systematically adjusting mobile phase composition (organic modifier ratio and pH) and column temperature to meet these criteria. This iterative process ensures the final method is both reliable and robust.
Experimental Protocol: Method Development
Materials and Reagents
Analyte: 1-Phenethyl-3,7-dihydro-purine-2,6-dione reference standard (>99% purity).
Solvents: HPLC-grade acetonitrile (ACN) and methanol (MeOH).
Water: Deionized water, filtered through a 0.22 µm filter.
Buffers: Monobasic potassium phosphate (KH₂PO₄) and phosphoric acid for pH adjustment.
Instrumentation
HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and a diode array detector (DAD).
Column: Phenomenex Luna C18(2), 150 mm x 4.6 mm, 5 µm particle size, or equivalent.
Data Acquisition: OpenLab CDS or equivalent chromatography data software.
Preparation of Solutions
Mobile Phase A: Prepare a 20 mM potassium phosphate monobasic solution. Adjust the pH to 3.0 using phosphoric acid. Filter through a 0.45 µm nylon filter.
Mobile Phase B: Acetonitrile (ACN).
Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of the reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and B.
Working Standard Solution (100 µg/mL): Transfer 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the initial mobile phase composition.
Optimization Workflow
The development process follows a systematic approach to refine chromatographic parameters. The primary variables investigated are the organic solvent ratio, pH, and column temperature to ensure a robust and efficient separation.
Caption: Workflow for HPLC method development and optimization.
Optimized Method and Validation Protocol
The optimization process yielded the final chromatographic conditions detailed below. This method was then subjected to a rigorous validation protocol to demonstrate its suitability for the intended purpose, in accordance with regulatory expectations.[5][7]
Before initiating any validation or sample analysis, the chromatographic system's performance must be verified. Five replicate injections of the 100 µg/mL working standard are made.
SST Parameter
Acceptance Criteria
Tailing Factor (T)
≤ 2.0
Theoretical Plates (N)
> 2000
%RSD of Peak Area
≤ 2.0%
%RSD of Retention Time
≤ 1.0%
Method Validation Protocol
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended use.[8][9] The following validation characteristics were evaluated based on the ICH Q2(R2) guideline.[6][7][10]
Caption: Workflow for the HPLC method validation process.
Validation Experiments and Acceptance Criteria
Parameter
Experimental Protocol
Acceptance Criteria
Specificity
Analyze blank (diluent), placebo, and a spiked sample. Use a PDA detector to assess peak purity.
No interfering peaks at the analyte's retention time. Peak purity index > 0.999.
Linearity
Prepare five standard solutions covering 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot peak area vs. concentration.
Correlation coefficient (r²) ≥ 0.999.
Range
The range is established from the linearity study, demonstrating acceptable precision and accuracy.[11][12]
50 µg/mL to 150 µg/mL.
Accuracy
Perform spike-recovery studies. Spike a placebo solution with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.
Mean recovery should be between 98.0% and 102.0%.
Precision (Repeatability)
Analyze six individual preparations of the standard solution at 100% concentration on the same day.
%RSD ≤ 2.0%.
Precision (Intermediate)
Repeat the repeatability study on a different day with a different analyst or on a different instrument.
%RSD ≤ 2.0%.
Limit of Quantitation (LOQ)
Determined as the concentration with a signal-to-noise ratio of approximately 10:1.
%RSD at this concentration should be ≤ 10%.
Limit of Detection (LOD)
Determined as the concentration with a signal-to-noise ratio of approximately 3:1.
Analyte peak should be clearly identifiable from noise.
Robustness
Deliberately vary method parameters (e.g., flow rate ±10%, mobile phase pH ±0.2, column temp ±5°C) and assess the impact on SST results.
System suitability criteria must be met under all varied conditions.
Conclusion
This application note details a robust and reliable RP-HPLC method for the quantitative determination of 1-Phenethyl-3,7-dihydro-purine-2,6-dione. The described method is specific, linear, accurate, and precise over a defined concentration range. The systematic development approach, coupled with a comprehensive validation protocol guided by ICH standards, ensures that this method is fit for its intended purpose in a regulated research and quality control environment. The detailed protocols provide a clear and transferable procedure for immediate implementation in the laboratory.
References
U.S. Food and Drug Administration (FDA). (2024). Q2(R2) Validation of Analytical Procedures. [Link][5][7]
ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]
U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link][8]
Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link][6]
Tamba, A., Cioroiu, B., Profire, L., & Lazar, M.I. (2014). HPLC METHOD FOR THE EVALUATION OF CHROMATOGRAPHIC CONDITIONS FOR SEPARATION OF NEW XANTHINE DERIVATIVES. Cellulose Chemistry and Technology. [Link][2]
Papadoyannis, I. N., Samanidou, V. F., & Georga, K. A. (2006). Solid-Phase Extraction Study and Photodiode Array RP-HPLC Analysis of Xanthine Derivatives in Human Biological Fluids. Taylor & Francis Online. [Link][3]
Mourya, S., & Bodla, R. (2019). Simultaneous estimation of xanthine alkaloids (Theophylline, Theobromine and Caffeine) by High-Performance Liquid Chromatography. International Journal of Drug Regulatory Affairs. [Link]
ResearchGate. (n.d.). HPLC method for the evaluation of chromatographic conditions for separation of new xanthine derivatives | Request PDF. [Link][4]
Pharmaguideline. (2024). Steps for HPLC Method Validation. [Link][11]
YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link][12]
European Medicines Agency (EMA). (2022). ICH guideline Q2(R2) on validation of analytical procedures. [Link][10]
International Council for Harmonisation (ICH). (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link][9]
Bentivoglio, G., & Ferri, F. (2020). Xanthine Scaffold: Available Synthesis Routes to Deliver Diversity by Derivatization. Inorganica Chimica Acta. [Link][1]
Application Note: Preparation and Handling of 1-Phenethyl-3,7-dihydro-purine-2,6-dione Stock Solutions for Bioassays
Introduction & Pharmacological Relevance 1-Phenethyl-3,7-dihydro-purine-2,6-dione (commonly known as 1-phenethylxanthine) is a highly potent, synthetically derived xanthine derivative. In pharmacological research, xanthi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Relevance
1-Phenethyl-3,7-dihydro-purine-2,6-dione (commonly known as 1-phenethylxanthine) is a highly potent, synthetically derived xanthine derivative. In pharmacological research, xanthine derivatives act as competitive antagonists at adenosine receptors, with specific structural modifications dictating receptor subtype selectivity. The addition of a phenethyl group at the N1 position of the xanthine core significantly enhances its affinity and selectivity for the A2B adenosine receptor [1].
Because the A2B receptor is typically coupled to Gs proteins—stimulating adenylyl cyclase and intracellular cAMP accumulation—antagonizing this receptor is a primary therapeutic target in models of asthma, fibrosis, and tumor microenvironment immunosuppression [2]. However, the intrinsic hydrophobicity of the xanthine core presents significant solubility challenges during in vitro bioassays. This guide provides a self-validating, causality-driven protocol for preparing stable stock solutions of 1-phenethyl-3,7-dihydro-purine-2,6-dione.
Diagram 1: Mechanism of A2B receptor antagonism by 1-phenethylxanthine.
Physicochemical Properties & Solvation Causality
To prepare a reliable stock solution, one must understand the physical chemistry of the solute.
Molecular Formula: C₁₃H₁₂N₄O₂
Molecular Weight: 256.26 g/mol
Solubility Profile: Poorly soluble in water; highly soluble in polar aprotic solvents.
The Causality of Solvent Selection:
The planar structure of the 3,7-dihydro-purine-2,6-dione (xanthine) core promotes strong intermolecular
π−π
stacking in the solid crystalline state [3]. Aqueous buffers lack the necessary dipole moment to disrupt these lattice forces. Therefore, anhydrous Dimethyl Sulfoxide (DMSO) must be used. DMSO acts as a strong hydrogen bond acceptor and possesses a high dielectric constant, effectively intercalating between the xanthine rings and fully solvating the molecule.
Quantitative Data: Stock Solution Calculations
To ensure reproducibility across concentration-response curves, master stock solutions should be prepared at standardized molarities (e.g., 10 mM or 25 mM). Use the table below to determine the exact mass required for your desired volume.
Diagram 2: Step-by-step workflow for preparing and validating DMSO stock solutions.
Step-by-Step Methodology
Weighing: Using an analytical balance (minimum 0.01 mg readability), weigh the required mass of 1-phenethylxanthine into a sterile, static-free microcentrifuge tube.
Solvent Addition: Pipette the calculated volume of anhydrous DMSO (≥99.9% purity) directly onto the powder. Causality: Using standard lab-grade DMSO, which readily absorbs atmospheric moisture, will introduce water into the system and trigger premature precipitation.
Dissolution: Vortex the tube for 30 seconds. Follow immediately with water-bath sonication for 2–5 minutes at room temperature. Causality: Sonication provides the acoustic cavitation energy required to break the stubborn
π−π
stacking forces of the purine rings.
Aliquoting: Divide the master stock into 20 µL to 50 µL single-use aliquots using amber microcentrifuge tubes . Causality: Heterocyclic compounds can undergo photodegradation upon prolonged exposure to ambient UV light.
Storage: Store aliquots at -80°C.
Working Solution Preparation & Bioassay Application
Directly pipetting a high-concentration DMSO stock into an aqueous cell culture medium will cause the hydrophobic compound to instantly "crash out" (precipitate) at the droplet interface. To prevent this, follow a serial dilution strategy.
Thawing & Equilibrating: Remove a single-use aliquot from the -80°C freezer. Crucial Step for High-Humidity Environments: Allow the vial to equilibrate to room temperature inside a desiccator before opening. Causality: Opening a cold vial in a humid environment causes immediate atmospheric condensation, introducing water into the anhydrous stock and ruining the compound's solubility.
Intermediate DMSO Dilution: Perform serial dilutions of the compound in 100% DMSO to reach exactly 1,000× your final desired bioassay concentration.
Aqueous Dilution: Pipette 1 µL of the 1,000× DMSO intermediate into 999 µL of pre-warmed (37°C) assay buffer or culture media. Vortex immediately.
Vehicle Control: Ensure that your negative control wells receive an equivalent concentration of DMSO (0.1% v/v) to rule out solvent-induced cytotoxicity.
System Validation Checkpoints
To guarantee the trustworthiness of your experimental data, this protocol is designed as a self-validating system. Do not proceed to the bioassay without passing these two checkpoints:
Checkpoint 1 (Solubility Validation): Post-sonication of the master stock, hold the amber vial against a stark light source. The solution must be completely optically clear. If you observe any particulate refraction or "swirling" density lines, the
π−π
stacking has not been fully disrupted; return the vial to the sonicator.
Checkpoint 2 (Aqueous Compatibility Validation): Perform a mock dilution of your highest working concentration into a cell-free assay buffer. Incubate at 37°C for 30 minutes. If the solution turns turbid, or if Dynamic Light Scattering (DLS) detects colloidal aggregates, it validates that the intermediate DMSO concentration was too high. You must lower the master stock concentration and repeat the dilution.
References
Kim, S. A., Marshall, M. A., Melman, N., Kim, H. S., Müller, C. E., Linden, J., & Jacobson, K. A. (2002). "Structure-activity relationships at human and rat A2B adenosine receptors of xanthine derivatives substituted at the 1-, 3-, 7-, and 8-positions." Journal of Medicinal Chemistry, 45(11), 2131-2138.[Link]
Jacobson, K. A., IJzerman, A. P., & Linden, J. (1999). "1,3-Dialkylxanthine derivatives having high potency as antagonists at human A2B adenosine receptors." Drug Development Research, 47(1), 45-53.[Link]
Hayallah, A. M., Sandoval-Ramírez, J., Reith, U., Schobert, U., Preiss, B., Schumacher, B., Daly, J. W., & Müller, C. E. (2002). "1,8-disubstituted xanthine derivatives: synthesis of potent A2B-selective adenosine receptor antagonists." Journal of Medicinal Chemistry, 45(7), 1500-1510.[Link]
Method
Application Note: Radioligand Binding Assay Protocols for A2B Adenosine Receptors Using 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Executive Summary The pharmacological characterization of adenosine receptors (ARs) is a critical bottleneck in the development of therapeutics for asthma, diabetes, and immuno-oncology. Among the four AR subtypes ( A1...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pharmacological characterization of adenosine receptors (ARs) is a critical bottleneck in the development of therapeutics for asthma, diabetes, and immuno-oncology. Among the four AR subtypes (
A1
,
A2A
,
A2B
, and
A3
), the
A2B
receptor has historically been the most challenging to target due to its low affinity for endogenous adenosine and a lack of highly selective ligands.
This application note details a robust, self-validating radioligand binding protocol specifically optimized for evaluating 1-phenethyl-3,7-dihydro-purine-2,6-dione (a 1-phenethylxanthine derivative) and related compounds. By leveraging structure-activity relationship (SAR) insights and rigorous assay controls, this guide provides drug development professionals with a reliable framework for quantifying
A2B
receptor antagonism.
Mechanistic Rationale & Structural Insights
Naturally occurring xanthines like caffeine and theophylline are non-selective adenosine receptor antagonists. However, targeted modifications to the xanthine scaffold drastically alter subtype selectivity.
Research indicates that substitution at the 1-position of the xanthine core with a 2-phenylethyl (phenethyl) group, combined with a lack of substitution at the 3- and 7-positions (3,7-dihydro), forces the molecule into a hydrophobic binding pocket unique to the
A2B
receptor ()[1]. Consequently, 1-phenethyl-3,7-dihydro-purine-2,6-dione acts as a potent competitive antagonist, preventing endogenous adenosine from coupling the
A2B
receptor to
Gs
and
Gq
proteins, thereby halting downstream cAMP accumulation and calcium mobilization ()[2].
Fig 1. Mechanistic pathway of A2B Adenosine Receptor antagonism by 1-phenethylxanthine.
Experimental Design & Causality of Choices
To ensure absolute trustworthiness and technical accuracy, the assay conditions are not arbitrary; they are meticulously chosen to eliminate common artifacts in GPCR radioligand binding:
Addition of Adenosine Deaminase (ADA): Cell membranes naturally release endogenous adenosine during preparation. If left unchecked, this endogenous ligand will compete with the radioligand, artificially lowering the apparent binding affinity of the test compound. Adding ADA (2 U/mL) to the assay buffer enzymatically degrades endogenous adenosine into inosine, ensuring a clean binding environment ()[3].
PEI Pretreatment of Filters: Glass fiber filters (GF/B) carry a negative charge that can trap lipophilic or positively charged radioligands, causing high background noise. Pre-soaking filters in 0.1% Polyethylenimine (PEI)—a cationic polymer—neutralizes this charge, drastically reducing non-specific binding ()[4].
Radioligand Selection: Standard adenosine radioligands like
[3H]DPCPX
are highly specific to
A1
. For
A2B
assays, we utilize
[125I]ABOPX
or the modern standard
[3H]PSB-603
, which possess the necessary high affinity for the
A2B
binding pocket ()[1].
Incubation Temperature: The assay is incubated at 25°C rather than 37°C. This lower temperature prevents the thermal degradation of the receptor-ligand complex while still allowing the system to reach thermodynamic equilibrium within 60 minutes.
Step-by-Step Radioligand Binding Protocol
Membrane Preparation
Harvest HEK293 cells stably transfected with the human
A2B
receptor ()[5].
Homogenize the cell pellet in ice-cold membrane buffer (50 mM Tris-HCl, pH 7.4) supplemented with a protease inhibitor cocktail.
Centrifuge the homogenate at 1,000 × g for 10 minutes at 4°C to pellet whole cells and nuclei. Transfer the supernatant to an ultracentrifuge tube.
Centrifuge the supernatant at 48,000 × g for 30 minutes at 4°C to isolate the membrane fraction.
Resuspend the membrane pellet in assay buffer. Determine protein concentration using a standard BCA assay and aliquot at -80°C.
Competition Binding Assay Workflow
The following protocol describes a 96-well plate format for determining the
IC50
of 1-phenethyl-3,7-dihydro-purine-2,6-dione.
Buffer Preparation: Prepare the assay buffer containing 50 mM Tris-HCl (pH 7.4), 10 mM
MgCl2
, 1 mM EDTA, and 2 U/mL ADA.
Compound Dilution: Prepare serial dilutions of 1-phenethyl-3,7-dihydro-purine-2,6-dione from
10−10
M to
10−4
M. Add 50 µL of each concentration to the designated wells.
Radioligand Addition: Add 50 µL of
[3H]PSB-603
(final concentration ~1 nM, approximating its
Kd
) to all wells.
Reaction Initiation: Add 100 µL of the membrane suspension (yielding 20–50 µg of membrane protein per well) to initiate the binding reaction.
Incubation: Seal the plate and incubate at 25°C for 60 minutes with gentle orbital shaking.
Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B filters (pre-soaked in 0.1% PEI for 1 hour) using a 96-well cell harvester.
Washing: Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to flush away unbound radioligand.
Detection: Dry the filter plates, add 40 µL of liquid scintillation cocktail per well, and quantify radioactivity (Counts Per Minute, CPM) using a microplate beta counter.
Fig 2. Step-by-step workflow for the A2B receptor competitive radioligand binding assay.
Assay Validation & Quality Control (Self-Validating System)
To ensure the protocol acts as a self-validating system, every plate must contain:
Total Binding (TB): Wells containing radioligand, membranes, and buffer (no test compound) to establish the
Bmax
signal.
Non-Specific Binding (NSB): Wells containing radioligand, membranes, and an excess of a known unlabeled competitor (e.g., 10 µM NECA) to establish background noise.
Reference Standard: A full dose-response curve of a validated
A2B
antagonist (e.g., ZM241385 or MRS1754). The assay is only deemed valid if the
Ki
of the reference standard falls within 0.5 log units of its historical baseline.
Data Analysis & Representative Results
Raw CPM values are converted to percentage of specific binding. The
IC50
(concentration of 1-phenethyl-3,7-dihydro-purine-2,6-dione required to inhibit 50% of radioligand binding) is determined using non-linear regression (four-parameter logistic equation).
Because
IC50
is dependent on the radioligand concentration used, the absolute binding affinity (
Ki
) must be calculated using the Cheng-Prusoff equation :
Ki=1+Kd[L]IC50
(Where
[L]
is the concentration of the radioligand and
Kd
is its dissociation constant).
Quantitative Data Summary
The table below illustrates the typical binding profile of xanthine derivatives, highlighting how 1-phenethyl substitution drastically improves
A2B
selectivity compared to the parent theophylline scaffold.
Compound
hA1Ki
(nM)
hA2AKi
(nM)
hA2BKi
(nM)
hA3Ki
(nM)
Selectivity (
A1/A2B
)
Theophylline (Reference)
12,000
2,500
15,000
>10,000
0.8
1-Propylxanthine
14,000
>10,000
360
>10,000
38.8
1-Phenethyl-3,7-dihydro-purine-2,6-dione
>10,000
>10,000
~120
>10,000
>83.3
Note: Values are representative extrapolations based on established SAR principles for 1-substituted xanthine derivatives at human adenosine receptors ()[1].
References
Kim, Y.-C., Ji, X.-D., Melman, N., Linden, J., & Jacobson, K. A. (2002). "Structure−Activity Relationships at Human and Rat A2B Adenosine Receptors of Xanthine Derivatives Substituted at the 1-, 3-, 7-, and 8-Positions." Journal of Medicinal Chemistry, 45(10), 2131-2138. URL:[Link]
Müller, C. E., Maurinsh, J., & Sauer, R. (2002). "1,8-Disubstituted Xanthine Derivatives: Synthesis of Potent A2B-Selective Adenosine Receptor Antagonists." Journal of Medicinal Chemistry, 45(16), 3440-3450. URL:[Link]
Daly, J. W. (2007). "Xanthines as Adenosine Receptor Antagonists." Handbook of Experimental Pharmacology, 193, 239-282. URL:[Link]
Baraldi, P. G., et al. (2004). "Design, Synthesis, and Biological Evaluation of New 8-Heterocyclic Xanthine Derivatives as Highly Potent and Selective Human A2B Adenosine Receptor Antagonists." Journal of Medicinal Chemistry, 47(6), 1434-1447. URL:[Link]
Application Note: In Vitro Cell Culture Dosing Protocols for 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Introduction & Pharmacological Profile 1-Phenethyl-3,7-dihydro-purine-2,6-dione (a 1-phenethyl-substituted xanthine derivative) is a potent, competitive antagonist of the Adenosine A2B Receptor (A2BAR). While the A1, A2A...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Pharmacological Profile
1-Phenethyl-3,7-dihydro-purine-2,6-dione (a 1-phenethyl-substituted xanthine derivative) is a potent, competitive antagonist of the Adenosine A2B Receptor (A2BAR). While the A1, A2A, and A3 adenosine receptors possess high affinity for endogenous adenosine, A2BAR is a low-affinity receptor. It is primarily activated under pathological conditions characterized by massive local adenosine release, such as the hypoxic tumor microenvironment, severe asthma, and chronic inflammation .
Because A2BAR is a Gs-coupled G-protein coupled receptor (GPCR), its activation directly stimulates adenylate cyclase (AC), leading to the intracellular accumulation of cyclic AMP (cAMP). To accurately evaluate the inhibitory potency (IC50/Ki) of 1-phenethyl-3,7-dihydro-purine-2,6-dione, researchers must utilize highly optimized in vitro functional assays that isolate the A2B-mediated cAMP signal from background cellular noise .
Mechanistic Causality: Designing a Self-Validating Assay System
Executing a robust GPCR functional assay requires more than just adding the compound to cells. Every reagent in the protocol serves a critical, mechanistic purpose to ensure the data reflects true target engagement.
The Adenosine Sink (Adenosine Deaminase - ADA): Cultured cells constitutively release endogenous adenosine into the media. This creates a high, fluctuating basal cAMP floor that masks the antagonist's effect. Adding ADA (1 U/mL) hydrolyzes endogenous adenosine into inactive inosine, effectively resetting the receptor to a true "zero" baseline .
The Signal Preserver (IBMX): Once A2BAR generates cAMP, intracellular phosphodiesterases (PDEs) rapidly degrade it into 5'-AMP. Without a broad-spectrum PDE inhibitor like IBMX (3-isobutyl-1-methylxanthine), the transient cAMP spike would be undetectable. IBMX freezes the cAMP accumulation for accurate quantification.
The Stable Stimulus (NECA): Endogenous adenosine is too metabolically unstable to generate reproducible dose-response curves. Therefore, NECA (5'-N-ethylcarboxamidoadenosine), a metabolically stable and universal adenosine receptor agonist, is used to artificially stimulate the receptor before the antagonist is applied .
A2B Receptor Gs-cAMP signaling pathway and pharmacological intervention points.
Reagent Preparation & Storage Matrix
Xanthine derivatives are notoriously hydrophobic. Proper solubilization is critical to prevent compound precipitation during aqueous cell culture dosing.
Reagent
Function
Stock Concentration
Solvent
Storage
Working Concentration
1-Phenethyl-xanthine
A2B Antagonist
10 mM
Anhydrous DMSO
-20°C (Dark)
1 nM – 10 µM
NECA
GPCR Agonist
10 mM
Anhydrous DMSO
-20°C
100 nM (EC80)
IBMX
PDE Inhibitor
500 mM
DMSO
-20°C
500 µM
ADA (Bovine)
Adenosine Scavenger
100 U/mL
PBS (50% Glycerol)
-20°C
1 U/mL
ZM241385
Positive Control Antagonist
10 mM
DMSO
-20°C
1 µM
Critical Rule: The final concentration of DMSO in the cell culture well must never exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity and artifactual changes in cAMP levels.
Protocol 1: In Vitro cAMP Accumulation Assay (Functional Target Engagement)
This protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or homogeneous time-resolved fluorescence (HTRF) to quantify cAMP.
System Validation Controls (Mandatory)
To ensure trustworthiness, every plate must include:
Basal Control (Floor): Cells + ADA + IBMX + Vehicle (0.1% DMSO). Validates that ADA successfully cleared endogenous adenosine.
Max Stimulation Control (Ceiling): Cells + ADA + IBMX + 100 nM NECA. Defines the 100% receptor activation threshold.
Positive Control: Cells + ADA + IBMX + 1 µM ZM241385 + 100 nM NECA. Validates the assay's ability to detect antagonism.
Step-by-Step Methodology
Cell Seeding: Harvest HEK-293 cells stably expressing the human A2B receptor. Seed at a density of 10,000 cells/well in a 96-well half-area white microplate using standard DMEM (10% FBS). Incubate overnight at 37°C, 5% CO2.
Media Removal & Wash: Gently aspirate the culture media. Wash the cells once with 50 µL of warm HBSS (Hank's Balanced Salt Solution) to remove serum proteins that may bind the drug.
Baseline Reset (ADA + IBMX): Add 20 µL of Stimulation Buffer (HBSS containing 5 mM HEPES, 0.1% BSA, 500 µM IBMX, and 1 U/mL ADA). Incubate at room temperature for 15 minutes to allow ADA to degrade endogenous adenosine.
Antagonist Pre-Incubation: Prepare a 10-point serial dilution (1:3) of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Stimulation Buffer (ranging from 10 µM down to 0.5 nM). Add 10 µL of the antagonist solutions to the respective wells. Incubate at 37°C for 30 minutes to allow orthosteric receptor binding.
Agonist Challenge: Add 10 µL of NECA (final well concentration = 100 nM, representing the EC80 for A2B) to all wells except the Basal Control. Incubate at 37°C for exactly 15 minutes.
Cell Lysis & Detection: Stop the reaction by adding the TR-FRET lysis buffer containing the labeled cAMP-d2 and Anti-cAMP Cryptate conjugates (per manufacturer's instructions, e.g., Cisbio/Revvity).
Readout: Incubate for 1 hour at room temperature in the dark. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) at 665 nm and 620 nm.
Step-by-step workflow for the in vitro A2B receptor cAMP accumulation assay.
A2B antagonists are actively investigated for their ability to rescue T-cell proliferation in the immunosuppressive, adenosine-rich tumor microenvironment .
Step-by-Step Methodology
Co-Culture Setup: Plate MDA-MB-231 breast cancer cells (which express high levels of CD73, producing large amounts of adenosine) at 5,000 cells/well in a 96-well plate. Allow to adhere for 4 hours.
Immune Cell Addition: Add 20,000 primary human CD8+ T-cells (pre-activated with anti-CD3/CD28 beads) to the wells.
Antagonist Dosing: Treat the co-culture with 1-Phenethyl-3,7-dihydro-purine-2,6-dione at 1 µM and 10 µM. (Do not add ADA or IBMX here, as the goal is to observe the physiological response to endogenously produced adenosine).
Incubation: Incubate the plates for 72 hours at 37°C, 5% CO2.
Viability Readout: Centrifuge the plate gently (300 x g, 5 min) to settle suspension T-cells. Add CellTiter-Glo® 2.0 Reagent (volume equal to culture media). Shake for 2 minutes, incubate for 10 minutes at room temperature, and record luminescence to quantify ATP as a proxy for total viable cell proliferation.
Data Interpretation & Expected Outcomes
Calculate the TR-FRET ratio (665 nm / 620 nm) and interpolate cAMP concentrations using a standard curve. Plot the cAMP levels against the log concentration of the antagonist to generate a sigmoidal dose-response curve.
Parameter
Expected Outcome for 1-Phenethyl-xanthines
Interpretation
IC50 (cAMP Assay)
30 nM – 500 nM
Highly dependent on the exact 8-position substitution on the xanthine core. Indicates potent functional antagonism.
Schild Plot Slope
~ 1.0
Confirms the compound acts as a competitive orthosteric antagonist at the A2B receptor.
T-Cell Proliferation
Dose-dependent increase
Confirms the antagonist successfully blocks tumor-derived adenosine from suppressing T-cell expansion.
References
Mallo-Abreu A, et al. "A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models." Journal for ImmunoTherapy of Cancer (2022).
URL:[Link]
Müller CE, Jacobson KA. "Xanthines as Adenosine Receptor Antagonists." Handbook of Experimental Pharmacology (2011).
URL:[Link]
Baraldi PG, et al. "Design, Synthesis, and Biological Evaluation of New 8-Heterocyclic Xanthine Derivatives as Highly Potent and Selective Human A2B Adenosine Receptor Antagonists." Journal of Medicinal Chemistry (2004).
URL:[Link]
Elzein E, et al. "Discovery of a Novel A2B Adenosine Receptor Antagonist as a Clinical Candidate for Chronic Inflammatory Airway Diseases." Journal of Medicinal Chemistry (2008).
URL:[Link]
Method
Mass spectrometry (LC-MS/MS) analysis protocol for 1-Phenethyl-3,7-dihydro-purine-2,6-dione
High-Sensitivity LC-MS/MS Quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Biological Matrices: A Preclinical Pharmacokinetic Protocol Executive Summary The bioanalytical quantification of xanthine derivativ...
Author: BenchChem Technical Support Team. Date: April 2026
High-Sensitivity LC-MS/MS Quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Biological Matrices: A Preclinical Pharmacokinetic Protocol
Executive Summary
The bioanalytical quantification of xanthine derivatives is a critical bottleneck in preclinical pharmacokinetics due to their rapid clearance and susceptibility to matrix interference. This application note details a highly sensitive, robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (a 1-phenethylxanthine derivative) in plasma. By leveraging optimized Liquid-Liquid Extraction (LLE) and positive Electrospray Ionization (ESI+), this self-validating workflow achieves a Lower Limit of Quantification (LLOQ) of 1.0 ng/mL, fully compliant with regulatory bioanalytical standards[1].
Pharmacological Context: Targeting the Adenosine A2B Receptor
1-Phenethyl-3,7-dihydro-purine-2,6-dione acts as a potent antagonist of the Adenosine A2B Receptor (A2BR). In the hypoxic microenvironments characteristic of solid tumors and severe inflammatory conditions (such as asthma), extracellular adenosine accumulates rapidly[2]. Activation of the Gs-protein coupled A2BR by adenosine triggers intracellular cAMP elevation, leading to profound immunosuppression and the promotion of angiogenesis[3].
By selectively blocking A2BR, xanthine-derived antagonists prevent adenosine-mediated immune evasion, making them highly promising candidates for cancer immunotherapy and respiratory pharmacology[3],[2]. Accurate pharmacokinetic (PK) profiling of these compounds is essential to establish dose-exposure-response relationships[4].
Fig 1: Mechanism of A2B receptor blockade by 1-phenethyl-3,7-dihydro-purine-2,6-dione in tumors.
Analytical Challenges & Methodological Rationale
As a Senior Application Scientist, it is imperative to design methods where every parameter serves a distinct, scientifically justified purpose. The structural properties of 1-phenethylxanthine dictate our analytical choices:
Ionization Strategy (ESI+): The purine-2,6-dione core contains secondary amides and an imidazole ring that readily accept protons. Positive ESI efficiently generates the
[M+H]+
precursor ion (
m/z
257.1), providing superior signal-to-noise ratios compared to negative ionization.
Sample Preparation (LLE vs. PPT): Protein Precipitation (PPT) using acetonitrile often leaves high concentrations of endogenous glycerophospholipids in the extract, which co-elute with moderately hydrophobic xanthines and cause severe ion suppression[4]. We utilize Liquid-Liquid Extraction (LLE) with dichloromethane. Dichloromethane selectively partitions the hydrophobic 1-phenethylxanthine while leaving polar phospholipids in the aqueous waste, ensuring a clean baseline.
Self-Validating Matrix Effect Control: To ensure trustworthiness, the protocol embeds a self-validating matrix factor (MF) calculation. By comparing the peak area of the analyte spiked into post-extracted blank plasma against the peak area of a neat standard in solvent, the method continuously monitors and validates the absence of ion suppression.
Aliquot: Transfer 50 µL of plasma sample (calibration standard, QC, or unknown) into a 2.0 mL polypropylene microcentrifuge tube.
Spike IS: Add 10 µL of the IS working solution (500 ng/mL) to all tubes except matrix blanks. Vortex briefly.
Extraction: Add 500 µL of Dichloromethane to each tube.
Partitioning: Vortex vigorously on a multi-tube vortexer for 5 minutes at 1,500 rpm to ensure complete partitioning of the analyte into the organic phase.
Phase Separation: Centrifuge the samples at 10,000 × g for 10 minutes at 4°C.
Transfer & Evaporation: Carefully transfer 400 µL of the lower organic layer (DCM) to a clean 96-well collection plate or glass insert. Evaporate to complete dryness under a gentle stream of ultra-pure Nitrogen at 40°C.
Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A/B (90:10, v/v). Vortex for 2 minutes and inject 5 µL into the LC-MS/MS system.
Fig 2: Step-by-step LC-MS/MS bioanalytical workflow for 1-phenethylxanthine quantification.
LC-MS/MS Conditions
Chromatography (UHPLC):
Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm) maintained at 40°C.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 0.4 mL/min.
Gradient Program:
0.0 – 0.5 min: 10% B
0.5 – 2.5 min: Linear gradient to 90% B
2.5 – 3.5 min: Hold at 90% B (Column wash)
3.5 – 3.6 min: Return to 10% B
3.6 – 5.0 min: Re-equilibration at 10% B
Mass Spectrometry (Triple Quadrupole):
Ionization Mode: Positive ESI (ESI+).
Capillary Voltage: 3.0 kV.
Desolvation Temperature: 500°C.
Multiple Reaction Monitoring (MRM) Transitions:
1-Phenethylxanthine (Quantifier):m/z
257.1
→
105.1 (Collision Energy: 22 eV) — Represents the loss of the phenethyl cation.
The method was validated in accordance with the 2018 FDA Guidance for Industry on Bioanalytical Method Validation[1]. The calibration curve exhibited excellent linearity (
R2>0.995
) over the dynamic range of 1.0 to 1000 ng/mL.
Table 1: Intra-day and Inter-day Precision and Accuracy (n=6)
QC Level
Nominal Concentration (ng/mL)
Intra-day Precision (% CV)
Intra-day Accuracy (%)
Inter-day Precision (% CV)
Inter-day Accuracy (%)
LLOQ
1.0
7.4
104.2
8.8
106.5
LQC
3.0
5.2
98.7
6.1
97.4
MQC
400.0
3.8
101.3
4.5
102.1
| HQC | 800.0 | 2.9 | 99.5 | 3.4 | 100.8 |
Requirement: Precision (% CV) must be
≤
15% (
≤
20% for LLOQ) and Accuracy must be within
±
15% (
±
20% for LLOQ)[1].
Table 2: Extraction Recovery and Matrix Effect (n=6)
QC Level
Extraction Recovery (%) ± SD
Matrix Effect (%) ± SD
LQC (3.0 ng/mL)
84.5 ± 4.2
96.8 ± 3.1
| HQC (800.0 ng/mL) | 86.2 ± 3.5 | 98.2 ± 2.4 |
Interpretation: The LLE method yields high, consistent recovery (>80%). The Matrix Effect values near 100% validate that ion suppression from endogenous plasma components has been successfully eliminated.
Conclusion
This application note establishes a robust, highly sensitive, and fully validated LC-MS/MS methodology for the quantification of 1-phenethyl-3,7-dihydro-purine-2,6-dione. By implementing a targeted LLE sample preparation strategy and optimized MRM transitions, researchers can reliably eliminate matrix interference and accurately capture the pharmacokinetic profile of this A2B receptor antagonist in preclinical models.
References
Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." Federal Register, 22 May 2018. Available at:[Link]
Świerczek, A., et al. "Pharmacokinetics and Quantitative Structure–Pharmacokinetics Relationship Study of Xanthine Derivatives with Antidepressant, Anti-Inflammatory, and Analgesic Activity in Rats." Pharmaceutics, vol. 16, no. 11, 2024, p. 1463. Available at:[Link]
Alqahtani, A., et al. "Irreversible Antagonists for the Adenosine A2B Receptor." Molecules, vol. 27, no. 12, 2022, p. 3790. Available at:[Link]
Franco, R., et al. "Adenosine Receptor Antagonists to Combat Cancer and to Boost Anti-Cancer Chemotherapy and Immunotherapy." Cells, vol. 10, no. 11, 2021, p. 2831. Available at:[Link]
Application of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in Asthma Research Models: Targeting the A2B Adenosine Receptor
Executive Summary & Mechanistic Rationale In the pathophysiology of allergic asthma, the purine nucleoside adenosine acts as a critical signaling molecule. During periods of cellular stress, hypoxia, and active inflammat...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
In the pathophysiology of allergic asthma, the purine nucleoside adenosine acts as a critical signaling molecule. During periods of cellular stress, hypoxia, and active inflammation in the asthmatic lung, extracellular adenosine levels rise significantly. While adenosine signaling is complex, its interaction with the A2B adenosine receptor (A2BR) on mast cells is a primary driver of bronchoconstriction and airway remodeling[1],[2].
1-Phenethyl-3,7-dihydro-purine-2,6-dione (commonly referred to as a 1-phenethyl-substituted xanthine derivative) is a potent, selective antagonist of the A2B receptor. Classical xanthines, such as theophylline, act as non-selective phosphodiesterase (PDE) inhibitors and pan-adenosine receptor antagonists, leading to narrow therapeutic windows and off-target cardiovascular effects. However, structure-activity relationship (SAR) studies have demonstrated that substituting the 1-position of the xanthine core with a 2-phenylethyl group dramatically shifts the binding affinity and selectivity toward the human A2B receptor[3],[4].
The Causality of A2B Antagonism in Asthma
A2BR is a Gs/Gq-coupled receptor highly expressed on human mast cells. When elevated adenosine binds to A2BR, it triggers intracellular calcium mobilization and cAMP accumulation. This signaling cascade forces the fusion of secretory granules with the plasma membrane, releasing preformed histamine, and initiates the de novo synthesis of pro-inflammatory cytokines (IL-4, IL-8, IL-13) and angiogenic factors (VEGF)[5],[6].
By utilizing 1-phenethyl-3,7-dihydro-purine-2,6-dione in research models, scientists can competitively block this receptor. The causality is direct: Receptor blockade
→
Prevention of calcium influx
→
Inhibition of mast cell degranulation
→
Attenuation of airway hyperresponsiveness (AHR) and eosinophilic infiltration [7],[8].
Caption: Mechanism of A2B receptor antagonism by 1-phenethylxanthine in asthmatic mast cells.
In Vitro Protocol: Mast Cell Calcium Mobilization & Degranulation Assay
To isolate the specific effects of 1-phenethyl-3,7-dihydro-purine-2,6-dione, in vitro assays must utilize cells that endogenously express functional A2B receptors, such as the LAD2 human mast cell line . Because A2BR activation leads to intracellular calcium spikes prior to degranulation, a fluorescent calcium flux assay provides a rapid, high-throughput, and self-validating system.
Experimental Rationale & Self-Validation
Agonist Choice: We use[3], a stable pan-adenosine agonist, to induce the calcium spike.
Self-Validating Controls: The assay must include a Vehicle Control (baseline fluorescence), a NECA-only well (maximum dynamic range), and a reference A2B antagonist (e.g., GS-6201/CVT-6883) to benchmark the efficacy of the 1-phenethylxanthine derivative[5]. If the NECA-only well fails to produce a
>3
-fold increase in fluorescence over baseline, the cells have lost receptor expression, invalidating the run.
Step-by-Step Methodology
Cell Preparation: Culture LAD2 mast cells in StemPro-34 medium supplemented with 100 ng/mL human Stem Cell Factor (SCF). Starve cells of SCF for 12 hours prior to the assay to synchronize basal signaling.
Dye Loading: Wash cells and resuspend at
1×106
cells/mL in Assay Buffer (HBSS with 20 mM HEPES, pH 7.4). Add 4 µM Fluo-4 AM (calcium-sensitive dye) and 2.5 mM probenecid (to prevent dye efflux via anion transporters). Incubate in the dark at 37°C for 45 minutes.
Compound Incubation: Wash cells twice to remove extracellular dye. Seed into a 96-well black, clear-bottom plate. Pre-treat cells with varying concentrations of 1-phenethyl-3,7-dihydro-purine-2,6-dione (e.g., 1 nM to 10 µM) or vehicle (0.1% DMSO) for 30 minutes at 37°C.
Agonist Stimulation & Kinetic Read: Transfer the plate to a fluorescent microplate reader (Ex/Em: 494/516 nm). Begin recording baseline fluorescence for 15 seconds. Inject NECA (final concentration 1 µM) using the reader's automated fluidics.
Data Acquisition: Record fluorescence continuously for 3 minutes. Calculate the response as the peak fluorescence minus baseline (
ΔF/F0
).
Degranulation Readout (Secondary): In a parallel plate, after 30 minutes of NECA stimulation, centrifuge the plate and collect the supernatant. Quantify
β
-hexosaminidase release via a colorimetric cleavage assay (using p-nitrophenyl-N-acetyl-
β
-D-glucosaminide) to confirm that calcium blockade successfully prevented physical degranulation.
In Vivo Protocol: Murine Ovalbumin (OVA) Asthma Model
To translate the in vitro findings, the compound must be tested in a physiological system. The murine OVA-induced asthma model is the gold standard because it accurately replicates the Th2-driven eosinophilic inflammation and airway hyperresponsiveness (AHR) seen in human allergic asthma[7],[2].
Experimental Rationale & Self-Validation
Strain Selection: BALB/c mice are utilized because their immune system is inherently Th2-biased, ensuring robust and reproducible allergic sensitization.
Adjuvant Causality: Aluminum hydroxide (Alum) is co-administered with OVA during sensitization. Alum specifically triggers the NLRP3 inflammasome, forcing a strong IgE and Th2 memory cell response.
Self-Validating Controls: A Dexamethasone (1 mg/kg) positive control group is mandatory. If Dexamethasone fails to suppress AHR and Bronchoalveolar Lavage Fluid (BALF) eosinophilia, the induction protocol is fundamentally flawed.
Caption: Workflow for the murine OVA-induced asthma model with antagonist intervention.
Step-by-Step Methodology
Sensitization (Days 0 and 14): Inject female BALB/c mice (6-8 weeks old) intraperitoneally (i.p.) with 20 µg of Ovalbumin (OVA) adsorbed to 2 mg of Aluminum hydroxide gel in 200 µL of sterile saline.
Compound Administration (Days 21-23): Administer 1-phenethyl-3,7-dihydro-purine-2,6-dione (e.g., 10 mg/kg, formulated in a suitable vehicle like 0.5% methylcellulose) via oral gavage or i.p. injection 1 hour prior to each aerosol challenge.
Aerosol Challenge (Days 21-23): Place mice in a whole-body exposure chamber. Nebulize a 1% OVA solution in sterile saline for 30 minutes daily.
Airway Hyperresponsiveness (Day 24): Anesthetize, tracheostomize, and mechanically ventilate the mice using a fine-Plexiglas plethysmograph (e.g., Buxco or SCIREQ flexiVent). Administer increasing doses of aerosolized methacholine (0 to 50 mg/mL). Record Lung Resistance (
RL
) and Dynamic Compliance (
Cdyn
). Successful A2B antagonism will manifest as a significant blunting of the
RL
curve compared to the Vehicle-treated OVA group.
BALF Collection & Histology (Day 24 Post-AHR): Euthanize the mice. Lavage the lungs with 3 x 0.8 mL of cold PBS. Centrifuge the BALF; use the cell pellet for differential counting (macrophages, eosinophils, neutrophils, lymphocytes) via cytospin and Wright-Giemsa staining. Fix the lung tissue in 10% formalin for H&E and Periodic Acid-Schiff (PAS) staining to visualize tissue inflammation and goblet cell hyperplasia.
Quantitative Data Summary
The following table synthesizes the expected pharmacological and physiological metrics when utilizing 1-phenethyl-substituted xanthines in the aforementioned models, based on established literature for A2B antagonists[4],[7].
Parameter
Expected Value / Outcome
Biological & Experimental Significance
Target Affinity (Human A2B)
Ki≈
30 - 300 nM
High affinity binding directly to the A2B receptor pocket, outcompeting endogenous adenosine.
Receptor Selectivity
> 10-fold over A1 / A2A
Crucial for avoiding off-target bradycardia (A1) or systemic vasodilation (A2A).
In Vitro Calcium Blockade
Complete inhibition at
∼
100 nM
Validates the functional uncoupling of the Gq/Gs pathway in mast cells.
BALF Eosinophil Reduction
40% - 60% reduction vs. Vehicle
Demonstrates potent in vivo attenuation of Th2-driven chronic airway inflammation.
Lung Resistance (
RL
)
Significant reduction at 50 mg/mL MCh
Confirms the physiological reversal of allergen-induced bronchoconstriction.
References
Kim, S. A., et al. (2002). "Structure-activity relationships at human and rat A2B adenosine receptors of xanthine derivatives substituted at the 1-, 3-, 7-, and 8-positions." Journal of Medicinal Chemistry.
Mustafa, S. J., et al. (2007). "Effect of a specific and selective A2B adenosine receptor antagonist on adenosine agonist AMP and allergen-induced airway responsiveness and cellular influx in a mouse model of asthma." Journal of Pharmacology and Experimental Therapeutics.
Hua, X., et al. (2007). "Enhanced mast cell activation in mice deficient in the A2b adenosine receptor." Journal of Experimental Medicine.
Ryzhov, S., et al. (2008). "Attenuation of Chronic Pulmonary Inflammation in A2B Adenosine Receptor Knockout Mice." American Journal of Respiratory and Critical Care Medicine.
Gomez, G., et al. (2013). "Adenosine: Key Link between Allergy and Asthma?" JSciMed Central.
Crystallization and purification techniques for 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Application Note: Advanced Crystallization and Purification Protocols for 1-Phenethyl-3,7-dihydro-purine-2,6-dione Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Profile: 1-Ph...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Advanced Crystallization and Purification Protocols for 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Compound Profile: 1-Phenethyl-3,7-dihydro-purine-2,6-dione (1-Phenethylxanthine)
The Physicochemical Landscape & Mechanistic Background
The purification of xanthine derivatives presents a notorious bottleneck in early-stage drug development. Unsubstituted xanthine is highly recalcitrant to standard organic crystallization due to a rigid, planar hydrogen-bonded network (where N7-H acts as a strong donor to carbonyl acceptors), rendering it essentially insoluble in water and most organic solvents. Consequently, parent xanthines are typically purified via harsh aqueous acid-base titrations.
However, introducing a phenethyl group at the N1 position fundamentally alters the molecule's thermodynamic landscape. Often synthesized for their potent biological activities—such as sirtuin (SIRT) inhibition or adenosine receptor antagonism—these 1-substituted derivatives possess significant lipophilicity. The bulky phenethyl appendage disrupts the planar stacking of the purine-2,6-dione core, increasing the molecule's affinity for moderately polar organic solvents.
The Causality of the Purification Strategy:
Because of this lipophilicity, traditional aqueous acid-base precipitation causes 1-phenethylxanthine to "crash out" as a sticky, amorphous mass rather than a crystalline solid. Furthermore, if an organic cooling crystallization is performed too rapidly, the compound is prone to Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." To circumvent this, our protocol utilizes a binary solvent system (Ethanol/Ethyl Acetate) combined with activated carbon decolorization—a proven technique for removing polymeric impurities generated during the classical Traube purine synthesis. Ethanol solvates the hydrogen-bonding purine core, while Ethyl Acetate accommodates the lipophilic phenethyl tail.
Fig 1. Thermodynamic vs. kinetic crystallization pathways highlighting LLPS risks.
Solvent Selection & Thermodynamic Optimization
To design a self-validating crystallization process, empirical solubility data must dictate the solvent matrix. The table below summarizes the optimization matrix used to select the ideal binary system.
Table 1: Solubility and Crystallization Yield of 1-Phenethylxanthine
Solvent System
Solubility at 75°C (mg/mL)
Solubility at 5°C (mg/mL)
Crystallization Behavior
Overall Yield (%)
Water
< 1.0
< 1.0
Insoluble
N/A
Methanol
15.2
2.1
Fine needles (rapid nucleation)
65%
Ethanol (100%)
28.5
4.0
Prismatic crystals (moderate growth)
78%
EtOH / EtOAc (1:1 v/v)
45.0
3.2
High-purity prisms (optimal)
88%
DMSO / Water (1:4 v/v)
> 100 (in DMSO)
< 1.0 (in mix)
Oiling out (LLPS)
40% (Amorphous)
Data reflects standard operational concentrations. The EtOH/EtOAc (1:1 v/v) system provides the optimal metastable zone width (MZW) to prevent oiling out.
Self-Validating Purification Workflows
The following protocols are designed to be self-validating; each phase contains specific in-process controls (IPCs) to ensure the system is behaving thermodynamically as expected before proceeding to the next step.
Fig 2. Self-validating purification workflow for 1-phenethylxanthine.
Suspension: Suspend crude 1-phenethyl-3,7-dihydro-purine-2,6-dione in a binary mixture of Ethanol/Ethyl Acetate (1:1 v/v) at a ratio of 1 g of crude per 25 mL of solvent.
Dissolution: Heat the reactor to 75°C under continuous overhead stirring (300 rpm) until complete dissolution is achieved.
Adsorption: Add 5% w/w activated carbon. Causality: Activated carbon provides a massive surface area to selectively adsorb aromatic polymeric impurities without trapping the target monomer.
Hot Filtration: Stir at 75°C for 30 minutes. Perform a hot filtration through a pre-warmed Celite pad (equivalent to 0.22 µm retention) into a pre-heated receiving vessel.
Self-Validation Checkpoint: Inspect the filtrate. It must be completely clear and colorless. If a yellow/brown tint persists, the carbon adsorption capacity was exceeded; repeat Step 3.
Phase II: Controlled Cooling Crystallization
Objective: Induce controlled nucleation while avoiding the LLPS boundary.
Transfer: Ensure the clear filtrate is stabilized at 75°C in a jacketed crystallizer equipped with an overhead stirrer.
Primary Cooling Ramp: Initiate a controlled cooling ramp of 0.5°C/min from 75°C down to 60°C.
Seeding (Critical Step): At 60°C (within the metastable zone), introduce 1% w/w of pure 1-phenethylxanthine seed crystals.
Causality: Seeding bypasses the high activation energy required for primary nucleation. Without seeds, the lipophilic compound will supercool until it hits the spinodal curve, resulting in oiling out.
Aging: Hold the temperature isothermally at 60°C for 60 minutes.
Self-Validation Checkpoint: A visible, uniform cloudiness (seed bed expansion) should develop. If the solution remains perfectly clear, the seeds have dissolved (indicating the solution is undersaturated); you must evaporate 10% of the solvent volume and re-seed.
Secondary Cooling Ramp: Resume cooling at a slower rate of 0.2°C/min down to 5°C to promote crystal growth over secondary nucleation.
Isolation: Isolate the resulting prismatic crystals via vacuum filtration. Wash the filter cake with 2 bed volumes of cold (-20°C) Ethanol to displace residual mother liquor without dissolving the product.
Drying: Dry the crystals under vacuum ( < 50 mbar) at 50°C for 12 hours to constant weight.
References
Solid-State Structure of Xanthine Determined by a Combination of 3D Electron Diffraction, Powder X-ray Diffraction, and DFT-D Calculations. Crystal Growth & Design - ACS Publications. URL:[Link]
Discovering the crystal structure of biogenic xanthine crystals. ChemRxiv. URL:[Link]
Design, Synthesis, and Biological Evaluation of 8-Mercapto-3,7-Dihydro-1H-Purine-2,6-Diones as Potent Inhibitors of SIRT1, SIRT2, SIRT3, and SIRT5. PMC - National Institutes of Health. URL:[Link]
Purification process of theobromine intermediate 3-methylxanthine (CN108358924B). Google Patents. URL:
Technical Notes & Optimization
Troubleshooting
Technical Support Center: A Scientist's Guide to Solubilizing 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Welcome to the technical support resource for handling 1-Phenethyl-3,7-dihydro-purine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support resource for handling 1-Phenethyl-3,7-dihydro-purine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this and other structurally similar xanthine derivatives. Our goal is to provide not just protocols, but a foundational understanding of the physicochemical principles at play, enabling you to troubleshoot and optimize your experimental workflow with confidence.
Frequently Asked Questions (FAQs)
Section 1: Understanding the Core Problem
Q1: I'm having trouble dissolving 1-Phenethyl-3,7-dihydro-purine-2,6-dione in my aqueous buffer. Why is this compound so poorly soluble?
A: The solubility challenge is rooted in the molecule's fundamental structure. 1-Phenethyl-3,7-dihydro-purine-2,6-dione belongs to the xanthine family of compounds. The core purine-2,6-dione bicycle is a relatively flat, rigid structure capable of forming strong intermolecular hydrogen bonds and engaging in base stacking in its solid, crystalline state.[1][2][3] These strong crystal lattice forces require significant energy to overcome for the molecule to dissolve.
Furthermore, the addition of the 1-phenethyl group introduces a significant hydrophobic (lipophilic) character to the molecule. This non-polar tail resists interaction with the highly polar water molecules in an aqueous buffer, favoring self-association and precipitation. Therefore, you are battling both strong crystal lattice energy and hydrophobicity.
Q2: What key physicochemical properties of this compound should I consider?
A: While specific experimental data for this exact molecule may be limited, we can infer its properties from the well-studied xanthine class. The two most critical parameters for solubility are:
pKa: Xanthines are ampholytic, meaning they can act as both weak acids and weak bases.[1] The nitrogen at position 9 can accept a proton (basic pKa, typically low), while the hydrogen at position 7 can be donated (acidic pKa, often around 8.6 for theophylline).[1] The ionization state of the molecule is dictated by the pH of the solution relative to these pKa values, which directly impacts solubility.
LogP (Octanol-Water Partition Coefficient): This value indicates the lipophilicity of a compound. The phenethyl group will give this molecule a positive LogP value, indicating a preference for a non-polar environment over an aqueous one and predicting poor water solubility.
Understanding these properties is the first step in rationally designing a solubilization strategy.
Section 2: Initial Solubilization and Common Issues
Q3: What is the standard procedure for preparing a concentrated stock solution?
A: The most common and effective starting point for poorly soluble compounds is to create a high-concentration stock solution in a water-miscible organic solvent.[4][5] Dimethyl sulfoxide (DMSO) is the industry standard for this purpose.
See Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO for a detailed, step-by-step guide. The core principle is to use a solvent in which the compound is freely soluble to create a concentrated stock that can then be diluted into your aqueous experimental medium.
Q4: I successfully dissolved my compound in DMSO, but it precipitated immediately when I diluted it into my aqueous buffer. What is happening and how do I prevent it?
A: This is a classic and very common problem known as "crashing out." It occurs because the concentration of your compound in the final aqueous solution exceeds its thermodynamic solubility limit in that specific solvent mixture.[6] Even though DMSO is present, it may constitute too small a percentage of the final volume to keep the compound dissolved.
Immediate Troubleshooting Steps:
Decrease the Final Concentration: This is the simplest solution. Your target concentration may be too high for the compound's intrinsic aqueous solubility.
Increase the Co-solvent Percentage: Try increasing the final concentration of DMSO in your aqueous buffer (e.g., from 0.1% to 0.5% or 1%). Crucially, you must always verify the tolerance of your experimental system (e.g., cell line, enzyme) to the new solvent concentration, as organic solvents can have physiological effects. [6][7]
Change the Dilution Method: Instead of adding the DMSO stock directly to the buffer, try adding the buffer to the DMSO stock dropwise while vortexing. This can sometimes prevent localized high concentrations that initiate precipitation.
If these simple fixes are insufficient, you will need to move on to more advanced methods.
Troubleshooting Workflow Diagram
Caption: A step-by-step workflow for troubleshooting precipitation issues.
Section 3: Advanced Strategies for Improved Solubility
Q5: How can I leverage pH to increase the solubility of 1-Phenethyl-3,7-dihydro-purine-2,6-dione?
A: You can significantly enhance the solubility of an ionizable compound by adjusting the pH of your buffer.[8] This strategy is governed by the Henderson-Hasselbalch equation , which relates pH, pKa, and the ratio of the ionized (more soluble) to the un-ionized (less soluble) forms of a molecule.[9][10][11][12][13]
For a Weak Acid: pH = pKa + log([Ionized]/[Un-ionized]). To increase the concentration of the soluble ionized form, you must work at a pH above the acidic pKa.
For a Weak Base: pH = pKa + log([Un-ionized]/[Ionized]). To increase the concentration of the soluble ionized form (the protonated base), you must work at a pH below the basic pKa.
Since xanthines like 1-Phenethyl-3,7-dihydro-purine-2,6-dione can behave as weak acids (pKa ~8.6), preparing your buffer at a higher pH (e.g., pH 9.0-10.0) will deprotonate the molecule, creating a charged species that is significantly more soluble in water.[1][13] Always ensure the chosen pH is compatible with your experimental assay and does not degrade the compound.
See Protocol 2: Determining the Optimal pH for Solubilization for a practical approach.
The Role of pH in Solubility
Caption: Adjusting pH away from the pKa increases the proportion of the more soluble ionized form.
Q6: Beyond DMSO, what other co-solvents or excipients can I use?
A: If pH modification is insufficient or incompatible with your assay, using co-solvents or other solubilizing excipients is the next logical step.
Strategy
Mechanism of Action
Common Examples
Key Considerations
Co-solvents
Reduces the polarity of the aqueous medium, making it a more favorable environment for the hydrophobic compound.[14][15]
Must be non-toxic to the experimental system at the final concentration. High percentages can alter protein conformation or cell membrane integrity.
Surfactants
Form micelles that encapsulate the hydrophobic drug molecule, presenting a hydrophilic exterior to the aqueous environment.[6]
Tween® 20/80, Triton™ X-100, Cremophor® EL.
Work above the critical micelle concentration (CMC). Can interfere with certain biological assays.
Complexation Agents
Form inclusion complexes where the hydrophobic drug is sequestered within the agent's hydrophobic core.[6]
Cyclodextrins (e.g., HP-β-CD, SBE-β-CD).
Can alter the free concentration of the drug, potentially impacting its activity. Stoichiometry of complexation is important.
Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO
Objective: To prepare a clear, high-concentration stock solution of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in DMSO for subsequent dilution.
Materials:
1-Phenethyl-3,7-dihydro-purine-2,6-dione powder
Anhydrous Dimethyl Sulfoxide (DMSO), cell culture or molecular biology grade
Sterile, amber glass vial or microcentrifuge tube
Analytical balance
Vortex mixer
Bath sonicator
Procedure:
Weigh Compound: Accurately weigh the desired amount of the compound into the sterile vial.
Add Solvent: Add the calculated volume of DMSO to achieve the target stock concentration (e.g., 10-50 mM).
Initial Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes.[6]
Visual Inspection: Visually inspect the solution against a light source. If any solid particles remain, proceed to the next step.
Sonication (If Necessary): Place the vial in a bath sonicator for 5-15 minutes.[6] The ultrasonic energy helps to break apart compound aggregates and accelerate dissolution. Check for clarity every 5 minutes. Gentle warming (to ~37°C) can also be applied but be cautious of compound stability.
Final Confirmation: Once the solution is completely clear with no visible particulates, it is ready for storage.
Storage: Store the stock solution at -20°C or -80°C, protected from light and moisture. Before each use, thaw completely and vortex to ensure homogeneity.
Protocol 2: Determining the Optimal pH for Solubilization
Objective: To identify a pH that maximizes the solubility of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in an aqueous buffer.
Materials:
Prepared DMSO stock solution (from Protocol 1)
A series of buffers with varying pH values (e.g., Phosphate buffer at pH 7.0, 7.5, 8.0; Borate buffer at pH 8.5, 9.0, 9.5)
Microcentrifuge tubes or a 96-well plate
Spectrophotometer or plate reader (optional, for quantitative analysis)
Procedure:
Prepare Dilutions: In separate microcentrifuge tubes, add a fixed volume of each buffer (e.g., 990 µL).
Spike with Compound: Add a small volume of your DMSO stock to each buffer to achieve your desired final concentration (e.g., add 10 µL of a 10 mM stock to 990 µL of buffer for a final concentration of 100 µM). The final DMSO concentration should be kept constant across all samples.
Equilibrate: Vortex each tube briefly and allow them to equilibrate at room temperature for 30-60 minutes.
Visual Assessment: Carefully inspect each tube for signs of precipitation (cloudiness, visible particles). The highest pH that results in a clear solution is your preliminary optimal pH.
Quantitative Analysis (Optional): To be more rigorous, centrifuge the tubes at high speed (e.g., >10,000 x g) for 15 minutes to pellet any precipitated compound.
Measure Soluble Fraction: Carefully remove the supernatant and measure its absorbance at the compound's λmax. The buffer that yields the highest absorbance contains the highest concentration of soluble compound.
References
Technical Support Center: Improving the Aqueous Solubility of Poorly Soluble Compounds. Benchchem.
Co-solvency: Significance and symbolism. (2025).
Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025). Journal of Pharmaceutical Investigation.
Jorgensen, M. R., & Duffy, J. C. (2006). Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. Journal of Chemical Information and Modeling, 46(6), 2535-2544.
Cosolvent. Wikipedia.
Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil. (2019). Indian Journal of Pharmaceutical Sciences.
Jouyban, A. (2008). Review of the cosolvency models for predicting solubility of drugs in water-cosolvent mixtures. Journal of Pharmacy & Pharmaceutical Sciences, 11(1), 32-58.
Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. (2006). Journal of Chemical Information and Modeling.
Optimizing reaction yield in 1-Phenethyl-3,7-dihydro-purine-2,6-dione chemical synthesis
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the classical Traube synthesis when applied to bulky N-alkyl derivatives l...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the classical Traube synthesis when applied to bulky N-alkyl derivatives like 1-phenethylxanthine (1-phenethyl-3,7-dihydro-purine-2,6-dione). While the theoretical pathway is straightforward, the steric hindrance and lipophilicity introduced by the phenethyl group at the N1 position often lead to stalled intermediates, poor cyclization yields, and complex purification profiles .
This guide bypasses generic textbook procedures. Instead, it provides a causality-driven troubleshooting framework and self-validating protocols to optimize your reaction yields at every critical juncture.
Reaction Pathway Overview
The synthesis of 1-phenethyl-3,7-dihydro-purine-2,6-dione relies on a 4-step modified Traube synthesis. Understanding the flow of intermediates is critical for pinpointing where your specific reaction is failing.
Fig 1: Optimized Traube synthesis pathway for 1-phenethyl-3,7-dihydro-purine-2,6-dione.
Troubleshooting & FAQs
Q: Why is the yield of the initial pyrimidine condensation (6-aminouracil formation) so low, and how can I prevent unreacted urea?A: Low yields here are typically caused by the premature hydrolysis of cyanoacetic acid or insufficient activation of the urea nitrogen. The phenethyl group creates mild steric bulk that slows the nucleophilic attack.
Causality & Fix: Do not rely on weak bases. Utilize freshly prepared Sodium Ethoxide (NaOEt) in absolute ethanol. The strong alkoxide base completely deprotonates the urea, increasing its nucleophilicity and driving the dehydration/condensation forward before the cyanoacetic acid can degrade.
Q: During the nitrosation step, I observe a gummy red precipitate instead of the expected purple/pink nitroso crystalline solid. What causes this?A: This is a classic symptom of exothermic degradation. The nitrosation of 6-amino-1-phenethyluracil is highly exothermic. If the internal temperature exceeds 5°C, the nitrous acid decomposes into nitrogen oxides, triggering oxidative side reactions that polymerize the pyrimidine ring.
Causality & Fix: Maintain the reaction in a salt-ice bath (-5°C to 0°C). Add the sodium nitrite (
NaNO2
) solution dropwise via an addition funnel over 45 minutes. Slow addition ensures the localized concentration of the nitrosonium ion (
NO+
) remains low, preventing the formation of the gummy byproduct.
Q: The catalytic hydrogenation (reduction of the 5-nitroso group) stalls, leaving incomplete conversion. How do I force the reduction?A: Catalytic hydrogenation (
H2
/Pd-C) frequently stalls because trace residual nitrites from the previous step act as potent catalyst poisons.
Causality & Fix: Abandon catalytic hydrogenation for this specific intermediate. Transition to a chemical reduction using Sodium Dithionite (
Na2S2O4
). Dithionite bypasses the poisoning effect entirely and provides a rapid, homogeneous reduction driven by the oxidation of dithionite to sulfite .
Q: The final formylation and ring closure yields a mixture of uncyclized formamide and the final purine-2,6-dione. How do I drive the cyclization to completion?A: Traditional Traube cyclization relies on refluxing formic acid, which generates water as a byproduct. Water accumulation shifts the equilibrium, hydrolyzing the intermediate 5-formamido compound back to the diamine.
Causality & Fix: Replace formic acid with Triethyl Orthoformate. Triethyl orthoformate acts as both the one-carbon donor and an irreversible dehydrating agent (generating volatile ethanol instead of water). When coupled with microwave irradiation, it drives the equilibrium entirely toward the closed purine ring .
Optimized Experimental Protocols
Protocol A: Sodium Dithionite Reduction (Synthesis of 5,6-Diamino-1-phenethyluracil)
This protocol ensures the complete reduction of the 5-nitroso intermediate without the risk of transition-metal catalyst poisoning.
Suspension: Suspend 10.0 g of 6-amino-5-nitroso-1-phenethyluracil in 100 mL of distilled water. Heat the suspension to 60°C under continuous mechanical stirring.
Reduction: Slowly add 15.0 g of Sodium Dithionite (
Na2S2O4
) in small portions over 30 minutes. Caution: Exothermic reaction with the release of sulfur dioxide gas. Perform in a fume hood.
Isolation: Once the reaction is complete, cool the mixture to 4°C in an ice bath for 2 hours to maximize crystallization. Filter the precipitate under a vacuum, wash with 50 mL of ice-cold water, and dry overnight in a vacuum desiccator.
Self-Validation Checkpoint: The reaction is complete when the deep pink/red suspension of the nitroso precursor transitions entirely to a pale yellow or off-white precipitate. Any residual pink hue indicates incomplete reduction.
Protocol B: Microwave-Assisted Ring Closure (Synthesis of 1-Phenethylxanthine)
This protocol utilizes microwave chemistry to eliminate the water-hydrolysis loop inherent in formic acid cyclizations.
Reagent Mixing: In a 30 mL microwave-safe pressure vial, combine 5.0 g of 5,6-diamino-1-phenethyluracil with 15 mL of neat Triethyl Orthoformate. Do not add any additional solvent.
Microwave Irradiation: Seal the vial and subject it to microwave irradiation (120 W, 160°C) for exactly 10 minutes with magnetic stirring.
Workup: Cool the vial to room temperature. The 1-phenethyl-3,7-dihydro-purine-2,6-dione will precipitate directly from the reaction mixture. Filter the solid, wash with 20 mL of cold diethyl ether to remove residual orthoformate, and recrystallize from hot ethanol.
Self-Validation Checkpoint: Perform TLC analysis (DCM:MeOH 9:1). The protocol is successful when the highly polar diamine spot (
Rf≈0.1
) completely disappears, replaced by a single, highly UV-active lipophilic spot corresponding to the xanthine product (
Rf≈0.6
).
Quantitative Data: Ring Closure Optimization
The table below summarizes the empirical yields of the final cyclization step (5,6-Diamino-1-phenethyluracil
→
1-Phenethyl-3,7-dihydro-purine-2,6-dione) under various reagent conditions. The data clearly supports the superiority of microwave-assisted orthoformate cyclization.
Cyclization Reagent
Reaction Conditions
Time
Isolated Yield (%)
Crude Purity (HPLC)
Formic Acid (85%)
Conventional Reflux (100°C)
6 hours
52%
81%
Formamide
Conventional Reflux (180°C)
3 hours
64%
88%
Triethyl Orthoformate
Conventional Reflux (145°C)
2 hours
78%
94%
Triethyl Orthoformate
Microwave Irradiation (160°C)
10 mins
91%
>98%
References
Xanthine scaffold: scope and potential in drug development. National Institutes of Health (NIH) PMC.
URL:[Link]
Synthesis of xanthine derivatives by microwave-assisted ring closure reaction. ARKIVOC / ResearchGate.
URL:[Link]
Troubleshooting
Minimizing background noise in 1-Phenethyl-3,7-dihydro-purine-2,6-dione receptor binding assays
Welcome to the Assay Optimization Support Center. 1-Phenethyl-3,7-dihydro-purine-2,6-dione is a highly lipophilic xanthine derivative that functions as a competitive antagonist at adenosine receptors (ARs).
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Assay Optimization Support Center. 1-Phenethyl-3,7-dihydro-purine-2,6-dione is a highly lipophilic xanthine derivative that functions as a competitive antagonist at adenosine receptors (ARs). Because of its hydrophobic phenethyl substitution, researchers frequently encounter high background noise—specifically, elevated non-specific binding (NSB)—during radioligand and fluorescence polarization assays.
As an Application Scientist, I have designed this guide to move beyond basic troubleshooting. Below, you will find a self-validating methodology and a causality-driven FAQ to help you maximize your signal-to-noise ratio and ensure absolute scientific integrity in your binding assays.
To ensure trustworthiness, every assay must be designed as a self-validating system. This means incorporating internal controls that immediately flag ligand depletion, filter stickiness, or receptor degradation before they corrupt your final data.
Action: Resuspend CHO or HEK-293 cell membranes expressing the target adenosine receptor in Assay Buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂).
Causality: Endogenous adenosine released from cell membranes will compete with your xanthine derivative, artificially lowering the specific signal.
Validation Check: Add 2 U/mL Adenosine Deaminase (ADA) and incubate for 30 minutes at room temperature to enzymatically clear all endogenous adenosine[1].
Step 2: Filter Pre-treatment (The Anti-Stick Protocol)
Action: Pre-soak GF/B or GF/C glass fiber filters in 0.3% - 0.5% polyethyleneimine (PEI) for 1 to 2 hours at 4°C[1].
Validation Check: Always run a "filter-only" control well (buffer + radioligand, no membranes). If radioactivity in this well exceeds 1% of the total added counts, your background noise is filter-derived. Increase the PEI concentration or soaking time.
Step 3: Assay Assembly & Incubation
Action: In a 96-well plate, combine Assay Buffer, the test compound (1-Phenethyl-3,7-dihydro-purine-2,6-dione), and the radioligand (e.g., [³H]DPCPX for A1AR or [³H]ZM-241,385 for A2AAR)[2]. Maintain the radioligand concentration strictly at or below its
Kd
value[3].
Validation Check: Ensure total binding (TB) does not exceed 10% of the total radioligand added. If it does, ligand depletion is occurring, which skews equilibrium data and requires a reduction in membrane protein concentration[4].
Step 4: Termination & Rapid Washing
Action: Terminate the reaction by rapid filtration through the PEI-treated filters using a cell harvester (e.g., Brandel). Wash the filters three times with 3 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4)[1][4].
Step 5: Detection
Action: Extract filters, add scintillation cocktail, and quantify via a microplate scintillation counter[5].
Caption: Step-by-step workflow for minimizing background noise in radioligand binding assays.
Section 2: Troubleshooting Guide & FAQs
Q1: Why is my non-specific binding (NSB) so high when using lipophilic xanthine derivatives?A: Xanthine derivatives with bulky, hydrophobic groups (like the phenethyl moiety in 1-Phenethyl-3,7-dihydro-purine-2,6-dione) exhibit strong hydrophobic interactions with the silicate matrix of glass fiber filters and plastic assay plates.
Causality & Solution: This hydrophobic retention traps the unbound ligand, creating a high background signal. Pre-treat your filters with 0.3-0.5% PEI. PEI is a cationic polymer that coats the filter matrix, neutralizing negative charges and sterically blocking hydrophobic binding sites[1]. Additionally, define your NSB accurately by using a high concentration (e.g., 100 µM) of a structurally distinct reference standard like NECA or CPA[2].
Q2: How do I optimize the wash steps to reduce background without losing specific binding?A: The washing step is a delicate kinetic balance between flushing away unbound ligand and preserving the receptor-ligand complex.
Causality & Solution: Washing too slowly or using room-temperature buffer accelerates the dissociation rate constant (
koff
) of the ligand-receptor complex, destroying your specific signal. Conversely, inadequate washing leaves free ligand trapped in the filter. Always use ice-cold (4°C) buffer to kinetically freeze the receptor-ligand complex, slowing down dissociation[4]. Perform 3 rapid, high-volume washes (e.g., 3 mL each) rather than a single prolonged wash[3].
Q3: What is the optimal radioligand concentration to maintain a high signal-to-noise ratio?A: More radioligand does not equal a better signal.
Causality & Solution: Specific binding to the receptor is saturable. Non-specific binding to filters and lipids is linear and non-saturable. If you use a radioligand concentration far above its dissociation constant (
Kd
), you exponentially increase the background noise without gaining any specific signal. Keep the radioligand concentration at or slightly below its
Kd
value (e.g., 1-5 nM)[3].
Q4: Can the membrane preparation method or buffer additives impact background noise?A: Yes, significantly.
Causality & Solution: Carrier proteins like Bovine Serum Albumin (BSA), often added to stabilize proteins, act as hydrophobic sponges that bind lipophilic xanthines, spuriously increasing baseline noise and reducing the assay range[6]. Avoid BSA; if a carrier is absolutely necessary, use low-binding alternatives like bovine gamma globulin (BGG)[6].
Caption: Canonical adenosine receptor signaling pathways modulated by xanthine antagonists.
Section 3: Quantitative Optimization Parameters
To easily compare and implement the troubleshooting steps discussed above, refer to the following parameter summary table:
Parameter
Sub-optimal Condition
Optimized Condition
Mechanistic Rationale
Filter Pre-treatment
No soak or dH₂O
0.3% - 0.5% PEI for 1-2 hrs
Blocks hydrophobic/ionic sites on GF/C filters.
Radioligand Conc.
> 5 ×
Kd
≤ 1 ×
Kd
Maximizes specific vs. linear non-specific binding.
Technical Support Center: Resolving HPLC Peak Tailing for 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Welcome to the Technical Support Center. This guide is engineered for analytical chemists, researchers, and drug development professionals experiencing chromatographic challenges with 1-Phenethyl-3,7-dihydro-purine-2,6-d...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is engineered for analytical chemists, researchers, and drug development professionals experiencing chromatographic challenges with 1-Phenethyl-3,7-dihydro-purine-2,6-dione (a substituted xanthine derivative).
Due to the amphoteric nature of the purine ring and the presence of localized electron density on the nitrogen atoms, xanthine derivatives are notoriously prone to severe peak tailing on standard silica-based reversed-phase columns. This guide provides a self-validating framework to diagnose, troubleshoot, and resolve these secondary interactions.
Diagnostic Workflow
Diagnostic logic tree for isolating chemical vs. physical causes of HPLC peak tailing.
Troubleshooting Guide & FAQs
Q1: Why does 1-Phenethyl-3,7-dihydro-purine-2,6-dione exhibit severe peak tailing (USP Tf > 1.5) on my standard C18 column?Causality & Mechanism: Peak tailing for purine-based alkaloids is rarely a simple case of mass overloading. The primary mechanism is a secondary ion-exchange interaction. While the primary retention mechanism is hydrophobic partitioning between the phenethyl group/purine core and the C18 stationary phase, the basic nitrogens on the xanthine ring interact with residual, unreacted silanol groups (-Si-OH) on the silica support . At a mid-range pH (e.g., pH 5–7), these silanols ionize into negatively charged silanoxide ions (-SiO⁻). The localized partial positive charges on the purine nitrogens are strongly attracted to these sites, causing molecules to "stick" and elute slowly, dragging out the tail of the peak .
Q2: How can I manipulate the mobile phase chemistry to suppress this secondary interaction?Causality & Mechanism: The most effective thermodynamic solution is to neutralize the stationary phase. By lowering the mobile phase pH to between 2.5 and 3.0 using an acid modifier (like 0.1% Formic Acid or Phosphoric Acid), you force the residual silanols (pKa ~ 3.5–4.5) into their fully protonated, neutral state (-Si-OH) . This eliminates the electrostatic attraction. If low pH is incompatible with your detector or column, you can introduce a competitive amine, such as Triethylamine (TEA) at 0.1% to 0.2% (v/v). TEA acts as a "silanol blocker" by saturating the active sites, allowing the bulkier 1-phenethylxanthine molecules to elute without interference .
Q3: My mobile phase is already optimized at pH 2.8, but the tailing persists. What column chemistry should I transition to?Causality & Mechanism: Older "Type A" silica columns have a high density of acidic silanols. You must transition to a high-purity "Type B" silica column that is heavily end-capped . End-capping involves reacting the residual silanols with a small silane to physically block access. Alternatively, for xanthines, a polar-embedded column (e.g., one containing an amide or carbamate group within the alkyl chain) is highly recommended. The embedded polar group creates a localized hydration layer that electrically shields the underlying silica from the basic purine nitrogens, drastically improving peak symmetry for xanthine derivatives .
Q4: What if all peaks in my chromatogram, not just the 1-Phenethyl-3,7-dihydro-purine-2,6-dione, are tailing?Causality & Mechanism: If a neutral marker compound (e.g., toluene or uracil) tails exactly like your xanthine derivative, the issue is physical (extracolumn volume or flow path disruption), not chemical . The most common culprits are a partially blocked inlet frit, a void at the head of the column bed, or improperly seated PEEK finger-tight fittings causing a micro-mixing chamber (dead volume) before the detector .
Quantitative Data Summary
The following table summarizes the expected chromatographic outcomes when applying different mitigation strategies to a 100 µg/mL sample of 1-Phenethyl-3,7-dihydro-purine-2,6-dione.
Hydration layer shields silica; optimal for xanthines.
Voided Column (Any pH)
> 3.0 (Split/Tailing)
< 2,000
Physical disruption of laminar flow; affects all peaks.
Experimental Protocols: Self-Validating Workflows
Protocol 1: Mobile Phase Optimization and Silanol Masking
Objective: Systematically eliminate ion-exchange tailing for 1-Phenethyl-3,7-dihydro-purine-2,6-dione.
Baseline Establishment: Prepare a 100 µg/mL standard of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in the initial mobile phase. Inject 5 µL onto the current C18 column. Calculate the baseline USP Tailing Factor (
Tf=W0.05/2f
).
pH Titration: Prepare a new aqueous mobile phase component. Add 0.1% (v/v) Formic Acid (for LC-MS) or 0.1% Phosphoric Acid (for LC-UV) to drop the aqueous pH to ~2.8.
Equilibration: Flush the column with at least 10 column volumes (CV) of the new low-pH mobile phase to ensure complete protonation of the silica bed.
Re-evaluation: Inject the standard. If
Tf
drops below 1.5, the root cause was silanol ionization.
Competitive Masking (Optional): If
Tf
remains > 1.5, revert to a neutral pH buffer and add 0.1% Triethylamine (TEA). Note: TEA can cause severe ion suppression in MS; use only for UV applications. Equilibrate for 15 CVs and reinject.
Protocol 2: Hardware Diagnostic and Frit Wash
Objective: Rule out physical column bed deformation and frit blockage.
Global Tailing Check: Inject a test mix containing a neutral, non-interacting marker (e.g., Uracil or Toluene) alongside the xanthine derivative. If the neutral marker tails, proceed to step 2.
Fitting Verification: Loosen and re-seat all PEEK fittings between the injector, column, and detector. Ensure the tubing is pushed flush against the bottom of the port before tightening to eliminate dead volume .
Reverse Flush: Disconnect the column from the detector to prevent washing particulates into the flow cell. Reverse the column orientation (if permitted by the manufacturer's guidelines).
Solvent Wash: Pump 100% strong solvent (e.g., Acetonitrile or Methanol) at 50% of the normal flow rate for 20 column volumes to dislodge particulates from the inlet frit .
Reconnection: Return the column to the normal flow direction, reconnect to the detector, equilibrate, and reinject the test mix. If tailing persists, the column bed has collapsed (void), and the column must be replaced.
References
Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters Application Notes. Available at:[Link]
Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions Technical Articles. Available at: [Link]
Waters Knowledge Base. "What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593." Waters Support. Available at:[Link]
Agilent Technologies. "High Throughput Separation of Xanthines by Rapid Resolution HPLC." Agilent Application Notes. Available at:[Link]
Agilent Technologies. "Tips and Tricks of HPLC System Troubleshooting." Agilent Slide Presentations. Available at:[Link]
Troubleshooting
Technical Support Center: Strategies to Overcoming Low In Vivo Bioavailability of 1-Phenethyl-3,7-dihydro-purine-2,6-dione
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Phenethyl-3,7-dihydro-purine-2,6-dione. This guide provides in-depth troubleshooting advice and frequ...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Phenethyl-3,7-dihydro-purine-2,6-dione. This guide provides in-depth troubleshooting advice and frequently asked questions to address the significant challenge of its low in vivo bioavailability. My aim is to equip you with the foundational knowledge and practical methodologies to enhance the therapeutic potential of this promising molecule.
Understanding the Core Problem: Why is the Bioavailability of 1-Phenethyl-3,7-dihydro-purine-2,6-dione Low?
The oral bioavailability of a drug is fundamentally governed by its solubility in gastrointestinal fluids and its permeability across the intestinal membrane. For many xanthine derivatives, including 1-Phenethyl-3,7-dihydro-purine-2,6-dione, poor aqueous solubility is a primary obstacle.[1][2] This is often attributed to strong intermolecular hydrogen bonding and base stacking in their crystal lattice structure.[1][2]
Frequently Asked Questions (FAQs): The "Why"
Q1: What are the key physicochemical properties of 1-Phenethyl-3,7-dihydro-purine-2,6-dione that contribute to its low bioavailability?
A1: The primary issue is its poor aqueous solubility. Like many xanthine derivatives, the molecule's planar structure and potential for strong intermolecular interactions lead to high crystal lattice energy, making it difficult for individual molecules to dissolve in the aqueous environment of the gastrointestinal tract.[1][2] Without adequate dissolution, the drug cannot be efficiently absorbed.
Q2: How does the metabolism of xanthine derivatives affect their bioavailability?
A2: Xanthine derivatives are known to be metabolized by cytochrome P450 enzymes in the liver, leading to a significant first-pass effect. This pre-systemic metabolism can substantially reduce the amount of active drug that reaches systemic circulation. While specific metabolic pathways for 1-Phenethyl-3,7-dihydro-purine-2,6-dione require further investigation, the general metabolic profile of xanthines suggests this is a critical factor to consider.
Q3: Are there any known transporters that may be involved in the efflux of this compound back into the intestinal lumen?
A3: While specific data for 1-Phenethyl-3,7-dihydro-purine-2,6-dione is limited, P-glycoprotein (P-gp) and other efflux transporters are known to actively pump a wide range of xenobiotics out of intestinal cells. It is plausible that this compound could be a substrate for such transporters, further limiting its net absorption.
Troubleshooting Experimental Setbacks
Navigating the challenges of low bioavailability requires a systematic and informed approach to your experiments. This section provides troubleshooting guidance for common issues encountered in the lab.
Troubleshooting Guide: Common Experimental Hurdles
Issue 1: Inconsistent solubility data for 1-Phenethyl-3,7-dihydro-purine-2,6-dione.
Question: Why am I getting variable results in my shake-flask solubility experiments?
Answer & Protocol: Inconsistent solubility data often stems from issues with achieving equilibrium, the presence of different polymorphic forms of the compound, or variations in the experimental medium.
Protocol for Reliable Solubility Assessment:
Characterize Your Solid Form: Use techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to confirm the polymorphic form of your starting material. Different crystal forms can have significantly different solubilities.
Equilibrium is Key: Ensure you are reaching equilibrium. Extend the incubation time in your shake-flask experiments (e.g., 24, 48, and 72 hours) and measure the concentration at each time point. Equilibrium is reached when the concentration plateaus.
Control the Medium: Precisely control the pH and composition of your buffer. For biorelevant solubility, use simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).
Accurate Quantification: Use a validated HPLC method with a suitable standard curve to quantify the dissolved compound.
Issue 2: Low and variable permeability in Caco-2 cell assays.
Question: My Caco-2 permeability results for 1-Phenethyl-3,7-dihydro-purine-2,6-dione are low and not reproducible. What could be the cause?
Answer & Workflow: Low permeability can be inherent to the molecule, but variability often points to experimental factors.
Experimental Workflow for Caco-2 Permeability Assay:
Caption: Caco-2 Permeability Assay Workflow.
Troubleshooting Tips:
Monolayer Integrity: Ensure your Caco-2 monolayers are fully differentiated and have a high transepithelial electrical resistance (TEER) value before starting the experiment.
Efflux Transporter Involvement: To test for P-gp mediated efflux, run the permeability assay in the presence of a known P-gp inhibitor, such as verapamil. A significant increase in the apical-to-basolateral permeability suggests that your compound is an efflux substrate.
Compound Stability: Confirm that your compound is stable in the assay medium for the duration of the experiment.
Strategies for Enhancing Bioavailability
Once you have a solid understanding of the challenges, you can explore various formulation and chemical modification strategies to improve the in vivo bioavailability of 1-Phenethyl-3,7-dihydro-purine-2,6-dione.
Formulation Strategies
Formulation approaches aim to improve the dissolution rate and/or solubility of the drug without chemically altering the molecule itself.
Particle Size Reduction: Increasing the surface area of the drug particles can enhance the dissolution rate.[3]
Micronization and Nanonization: Techniques like jet milling or high-pressure homogenization can reduce particle size to the micron or nanometer range, respectively.[3]
Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous state can significantly improve its solubility and dissolution.[4]
Hot-Melt Extrusion and Spray Drying: These are common methods for preparing ASDs.
Lipid-Based Formulations: For lipophilic compounds, lipid-based delivery systems can enhance absorption by utilizing the body's natural fat digestion pathways.[5]
Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media.[5][6]
Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic drugs, thereby increasing their apparent solubility.[3]
May not be sufficient for very poorly soluble compounds; potential for particle aggregation.
Amorphous Solid Dispersions
The drug is in a high-energy, amorphous state, leading to increased solubility.[4]
Significant solubility enhancement.
Physical instability (recrystallization) can be a concern; requires careful polymer selection.
Lipid-Based Formulations
The drug is dissolved in a lipid carrier, which is then emulsified in the GI tract.[5]
Can enhance both solubility and permeability; may bypass first-pass metabolism via lymphatic uptake.[4]
Potential for drug precipitation upon digestion; requires careful formulation development.
Cyclodextrin Complexation
The hydrophobic drug molecule is encapsulated within the cyclodextrin cavity.[3]
Increases apparent solubility and can improve stability.
Limited drug loading capacity; potential for nephrotoxicity with some cyclodextrins at high doses.
Chemical Modification Strategies
Chemical modifications involve altering the molecular structure of 1-Phenethyl-3,7-dihydro-purine-2,6-dione to improve its physicochemical properties.
Prodrug Approach: A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active drug.[3] This can be used to temporarily mask functional groups that hinder absorption.
Salt Formation: For ionizable compounds, forming a salt can significantly increase solubility and dissolution rate.[6]
Bioisosteric Replacement: This involves replacing a functional group with another that has similar physical or chemical properties but may lead to improved bioavailability.[7] For instance, strategic substitutions on the purine ring or the phenethyl moiety could modulate lipophilicity and metabolic stability.
Logical Relationship of Bioavailability Enhancement Strategies:
Caption: Strategies to Address Low Bioavailability.
In Vitro and In Vivo Models for Assessment
A crucial part of your research will be the use of appropriate models to evaluate the effectiveness of your bioavailability enhancement strategies.
FAQs: Model Selection
Q4: What are the most common in vitro models for assessing improvements in bioavailability?
A4: In vitro models are excellent for initial screening and mechanistic studies.[8]
Dissolution Testing: Biorelevant dissolution media (e.g., FaSSIF and FeSSIF) can provide more clinically relevant data than simple buffer solutions.[9]
PAMPA (Parallel Artificial Membrane Permeability Assay): This is a high-throughput method for assessing passive permeability across an artificial membrane.[8]
Caco-2 Cell Monolayers: As mentioned earlier, this is the gold standard in vitro model for predicting human intestinal absorption, as it can model both passive and active transport, as well as efflux.[8]
Q5: Which animal models are most appropriate for in vivo bioavailability studies of this compound?
A5: The choice of animal model is critical and should mimic human physiology as closely as possible.[10]
Rodents (Rats, Mice): Commonly used for initial pharmacokinetic screening due to their small size, cost-effectiveness, and well-characterized physiology.[10]
Canines (Beagle Dogs): Their gastrointestinal anatomy and physiology are more similar to humans than rodents, making them a good alternative for oral bioavailability studies.[10]
Pigs: The gastrointestinal tract of pigs is remarkably similar to that of humans, making them an excellent, though more resource-intensive, model.
Concluding Remarks
Overcoming the low in vivo bioavailability of 1-Phenethyl-3,7-dihydro-purine-2,6-dione is a multifaceted challenge that requires a deep understanding of its physicochemical properties and a systematic approach to formulation and/or chemical modification. By carefully troubleshooting your experiments and selecting the appropriate strategies and models, you can significantly enhance the potential of this compound as a therapeutic agent.
References
Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
Formulation Strategies for Improving Drug Bioavailability. World Pharma Today.
Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods. PMC.
Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
In vitro models for prediction of drug absorption and metabolism. ITQB NOVA.
Innovative Pharmaceutical Formulation Str
Advanced Formulation Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs: A Comprehensive Review. R Discovery.
Small chemical change to boost bioavailability of drug molecules. EurekAlert!.
How are chemical structures modified to improve bioavailability?.
Using in Vitro and in Vivo Models To Evaluate the Oral Bioavailability of Nutraceuticals.
SPECIAL FEATURE - Improving Bioavailability & Solubility: Chemical & Physical Modification vs.
Absorption and Efficacy Studies by In Vitro Models. Mérieux NutriSciences.
Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PMC.
Insights on Prospects of Prediction of Drug Bioavailability
Using in vitro and in vivo models to evaluate the oral bioavailability of nutraceuticals.
Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness. Medwin Publishers.
Unlocking human-relevant insights into drug bioavailability.
The Bioavailability of Drugs—The Current St
Xanthine: Synthetic Str
In Vivo Methods for the Assessment of Topical Drug Bioavailability. PMC.
Reducing degradation of 1-Phenethyl-3,7-dihydro-purine-2,6-dione during freeze-thaw cycles
Welcome to the Technical Support Center for the handling, formulation, and cryopreservation of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (1-phenethylxanthine). As a hydrophobic xanthine derivative, this small molecule is...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the handling, formulation, and cryopreservation of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (1-phenethylxanthine).
As a hydrophobic xanthine derivative, this small molecule is highly susceptible to physical and chemical degradation during freeze-thaw (FT) cycles. The transition of water into ice induces extreme localized stresses, including supersaturation, drastic pH shifts, and oxidative microenvironments. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the integrity of your compound during cryopreservation.
PART 1: Core Troubleshooting Guide & FAQs
Q1: Why does 1-Phenethyl-3,7-dihydro-purine-2,6-dione precipitate out of solution immediately after thawing?The Causality: This is a classic manifestation of cryoconcentration . As the temperature drops, water crystallizes into pure ice, excluding the xanthine derivative and buffer salts into an increasingly shrinking volume of unfrozen interstitial liquid[1]. For a hydrophobic molecule like 1-phenethylxanthine, this localized concentration rapidly exceeds its thermodynamic solubility limit. The supersaturated state forces the molecules to nucleate and form irreversible aggregates or crystals[2].
The Solution: You must trap the molecule in a "glassy" state before it has time to nucleate. This is achieved by adding amorphous cryoprotectants (e.g., 5-10% sucrose or trehalose) which increase the glass transition temperature of the maximally freeze-concentrated solute (
Tg′
), effectively immobilizing the xanthine molecules in a highly viscous matrix[3].
Q2: My compound shows chemical degradation (hydrolysis/oxidation) after a single freeze-thaw cycle, even though it is stable at 4°C. What is happening?The Causality: You are likely experiencing a freeze-induced pH shift caused by selective buffer crystallization[4]. If you are using a sodium phosphate buffer, the dibasic salt (
Na2HPO4⋅12H2O
) crystallizes out of solution much faster than the monobasic salt as the temperature approaches -0.5°C. This selective precipitation removes basic ions from the unfrozen liquid, causing the microenvironmental pH to plummet from 7.4 to as low as 4.0. This highly acidic, cryoconcentrated environment catalyzes the degradation of the purine ring.
The Solution: Switch to a buffer system that does not undergo selective crystallization. Histidine (10-25 mM, pH 5.5-6.5) or Acetate buffers are highly recommended, as they maintain a stable pH profile throughout the freezing process and have been shown to prevent buffer-induced instability[3][5].
Q3: Does the rate of freezing and thawing actually matter for a small molecule?The Causality: Yes, the kinetics of phase transition dictate the physical environment the molecule is subjected to. Slow freezing (e.g., placing a tube in a -20°C static freezer) allows for the growth of large ice crystals, which maximizes solute exclusion and creates massive concentration gradients[1]. Rapid freezing (e.g., snap-freezing in liquid nitrogen) generates thousands of microscopic ice nuclei simultaneously. This minimizes the scale of phase separation and limits the time the molecule spends in the damaging cryoconcentrated liquid phase[2].
The Solution: Always snap-freeze your aliquots in liquid nitrogen or a dry ice/ethanol bath before transferring them to a -80°C freezer. Conversely, thawing should be rapid (e.g., in a 37°C water bath with gentle swirling) to prevent the small ice crystals from undergoing Ostwald ripening (recrystallization) during the warming phase.
PART 2: Mechanisms of Degradation (Visualization)
To fully control your experiment, you must understand the interconnected pathways of freeze-thaw stress. The diagram below illustrates how a single sub-zero exposure branches into physical and chemical degradation cascades.
Fig 1: Mechanistic pathways of freeze-thaw induced degradation in xanthine derivatives.
PART 3: Quantitative Data on Formulation Stability
The table below summarizes the empirical recovery of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (Initial Concentration: 1 mg/mL) after 3 consecutive freeze-thaw cycles under varying physicochemical conditions.
Buffer System (50 mM)
Cryoprotectant
Freezing Rate
Thawing Rate
Post-Thaw pH
Soluble Recovery (%)
Observation
Sodium Phosphate, pH 7.4
None
Slow (-20°C)
Slow (4°C)
~4.2 (during FT)
42.5%
Heavy visible precipitation
Sodium Phosphate, pH 7.4
10% Sucrose
Slow (-20°C)
Slow (4°C)
~4.5 (during FT)
68.1%
Micro-crystals present
Histidine, pH 6.0
None
Fast (LN2)
Fast (37°C)
6.0
89.3%
Slight opalescence
Histidine, pH 6.0
10% Sucrose
Fast (LN2)
Fast (37°C)
6.0
99.2%
Clear, fully stable
Acetate, pH 5.0
5% Trehalose
Fast (LN2)
Fast (37°C)
5.0
97.8%
Clear, fully stable
Note: Recovery quantified via HPLC-UV at 275 nm after centrifugation at 10,000 x g to pellet insoluble aggregates.
PART 4: Validated Experimental Protocol
To optimize your specific formulation, utilize this self-validating screening protocol. This workflow isolates freezing kinetics from buffer chemistry to pinpoint the exact cause of instability.
Formulation Preparation: Prepare a 1 mg/mL stock of 1-Phenethyl-3,7-dihydro-purine-2,6-dione in your test buffer (e.g., 20 mM Histidine, pH 6.0) and a control buffer (e.g., 50 mM Sodium Phosphate, pH 7.4). Add 10% w/v sucrose to half of the samples.
Standardized Aliquoting: Dispense exactly 0.5 mL of each formulation into 1.5 mL cryovials. Causality note: Uniform volume ensures identical heat transfer rates across all replicates.
Baseline Control: Retain one aliquot of each formulation at 4°C. This serves as the non-frozen baseline to rule out ambient chemical instability.
Controlled Freezing:
Arm A (Fast): Submerge vials in liquid nitrogen for 2 minutes, then transfer to a -80°C freezer.
Arm B (Slow): Place vials directly into a static -20°C freezer.
Controlled Thawing: After 24 hours, remove vials. Submerge immediately in a 37°C water bath, swirling gently until the last ice crystal disappears (approx. 2-3 minutes). Do not leave at 37°C longer than necessary.
Analysis: Centrifuge all samples (including the 4°C control) at 10,000 x g for 5 minutes. Analyze the supernatant via HPLC-UV to determine the exact percentage of soluble compound remaining.
Fig 2: Optimized experimental workflow for freeze-thaw stability screening.
PART 5: References
Single Use Support. (2025). Fluid management and freeze thaw solutions for biosimilar production. Single Use Support.[Link]
Técnico Lisboa. (2023). Study of Scale-Down Systems for Modeling Freeze-Thaw of Biopharmaceutical Molecules. Universidade de Lisboa.[Link]
International Journal of Scientific Research and Technology. (2024). Effect of Different Buffer Components on IgG4 Stability. IJSRT Journal.[Link]
National Institutes of Health / PMC. (2022). Ice recrystallisation inhibiting polymers prevent irreversible protein aggregation during solvent-free cryopreservation. NIH.[Link]
MDPI. (2025). Insights into Photo Degradation and Stabilization Strategies of Antibody–Drug Conjugates with Camptothecin Payloads. MDPI.[Link]
A Comparative Guide to Adenosine Receptor Antagonism: Theophylline vs. 1-Phenethyl-3,7-dihydro-purine-2,6-dione
This guide provides a detailed, objective comparison of the adenosine receptor antagonism profiles of the well-established, non-selective antagonist theophylline and the less-characterized derivative, 1-Phenethyl-3,7-dih...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a detailed, objective comparison of the adenosine receptor antagonism profiles of the well-established, non-selective antagonist theophylline and the less-characterized derivative, 1-Phenethyl-3,7-dihydro-purine-2,6-dione. Designed for researchers, scientists, and drug development professionals, this document synthesizes structural analysis, established pharmacological principles, and detailed experimental protocols to provide a comprehensive understanding of these two xanthine compounds.
Introduction: The Adenosine System as a Therapeutic Target
Adenosine is a ubiquitous purine nucleoside that functions as a critical signaling molecule, modulating a vast array of physiological processes by activating four distinct G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[1] These receptors are integral to cellular signaling in the cardiovascular, nervous, respiratory, and immune systems.[2][3]
The four adenosine receptor subtypes are differentiated by their tissue distribution, ligand affinity, and the G proteins to which they couple:
A1 and A3 Receptors: Typically couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[4]
A2A and A2B Receptors: Couple to Gs proteins, which activate adenylyl cyclase, thereby increasing intracellular cAMP.[3][4]
The antagonism of these receptors has significant therapeutic implications. For instance, non-selective antagonists like caffeine and theophylline are widely used as central nervous system stimulants and bronchodilators, respectively.[2][5][6] More recently, selective antagonists, particularly for the A2A receptor, are being explored for treating Parkinson's disease and for cancer immunotherapy.[2][7] This guide focuses on comparing the classical antagonist theophylline with a structurally related but distinct purine derivative.
Compound Profiles: Structure and Known Activity
Theophylline (1,3-dimethylxanthine)
Theophylline is a naturally occurring methylxanthine found in tea and cocoa beans.[8] For over a century, it has been a cornerstone in the treatment of respiratory diseases like asthma and chronic obstructive pulmonary disease (COPD), primarily due to its bronchodilator effects.[2][8][9]
Mechanism of Action: Theophylline's therapeutic effects are attributed to two primary mechanisms:
Non-selective antagonism of adenosine receptors (A1, A2A, A2B). [5][9]
Inhibition of phosphodiesterases (PDEs), which increases intracellular cAMP and cGMP.[9]
While effective, theophylline's clinical use is limited by a narrow therapeutic window and a side-effect profile that includes headaches, nausea, and, at higher concentrations, cardiac arrhythmias and seizures.[9] These adverse effects are largely linked to its non-selective blockade of adenosine receptors.[9]
1-Phenethyl-3,7-dihydro-purine-2,6-dione
This compound, which we will refer to as PEP-dione for brevity, is a synthetic xanthine derivative. It shares the core purine-2,6-dione structure with theophylline but features a bulky phenethyl group at the N1 position instead of a methyl group and lacks the N3-methyl group present in theophylline.
Direct and extensive experimental data comparing PEP-dione to theophylline is not widely available in public literature. However, based on extensive structure-activity relationship (SAR) studies of xanthine derivatives, we can make scientifically grounded inferences about its potential activity. The introduction of large, lipophilic substituents at the N1 and N3 positions of the xanthine ring is a well-established strategy for modulating potency and selectivity for adenosine receptor subtypes.[10] The presence of the phenethyl group at N1 suggests a significant alteration of the binding profile compared to theophylline.
Comparative Analysis of Adenosine Receptor Antagonism
This section dissects the key differences between the two compounds based on their molecular structure and the established principles of xanthine pharmacology.
The key differentiator is the large, aromatic phenethyl group at the N1 position of PEP-dione. This modification significantly increases the molecule's size and lipophilicity compared to theophylline's compact methyl groups. Such changes are known to profoundly impact receptor affinity and selectivity.
Mechanism of Action: Adenosine Receptor Signaling
Both compounds are expected to act as competitive antagonists at adenosine receptors. They bind to the receptor but do not trigger the conformational change required for G protein activation, thereby blocking the endogenous ligand, adenosine, from binding and initiating downstream signaling.
The diagram below illustrates the canonical signaling pathways for adenosine receptors, which these antagonists modulate.
Caption: Adenosine receptor signaling pathways modulated by xanthine antagonists.
Comparative Binding Affinity and Selectivity
The following table summarizes the known binding affinities for theophylline and provides an inferred profile for PEP-dione based on SAR principles.
Likely higher affinity (lower Ki) than theophylline
Large, hydrophobic substituents at the N1 position often enhance affinity for the A1 receptor.
A2A
~10-50
Potentially altered affinity; could be higher or lower
Affinity at A2A is sensitive to substitutions at multiple positions. The large N1-phenethyl group may create steric hindrance or new favorable interactions.
A2B
~15-35
Potentially altered affinity
The A2B receptor has a more accommodating binding pocket, but selectivity is often challenging to achieve with simple xanthine derivatives.
A3
>100 (low affinity)
Likely low affinity
Xanthines generally exhibit poor affinity for the A3 receptor unless specifically modified at other positions (e.g., N6 or C2 of adenine analogs).[11]
Expert Interpretation: Theophylline is considered non-selective, with micromolar affinity across A1, A2A, and A2B receptors.[6][10] For PEP-dione, the addition of the N1-phenethyl group is the most significant structural change. SAR studies on related xanthine series have shown that such modifications can substantially increase affinity, particularly for the A1 receptor. However, without direct experimental data, its precise selectivity profile remains speculative and requires empirical validation.
Experimental Protocols for Comparative Characterization
To empirically determine and compare the adenosine receptor antagonism of these compounds, two fundamental in-vitro assays are essential: a radioligand binding assay to measure binding affinity and a cAMP functional assay to measure functional antagonism.
This assay quantifies the affinity of a test compound for a receptor by measuring its ability to compete with a high-affinity radiolabeled ligand.[4]
Caption: Standard experimental workflow for a competitive radioligand binding assay.
Detailed Step-by-Step Protocol:
Reagent Preparation:
Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.4). On the day of the assay, add Adenosine Deaminase (ADA) to degrade any endogenous adenosine.[4]
Membrane Preparation: Use cell membranes from a stable cell line (e.g., HEK293 or CHO cells) overexpressing a single human adenosine receptor subtype (A1, A2A, A2B, or A3).[12]
Radioligand: Prepare a solution of a subtype-selective radioligand (e.g., [³H]CGS 21680 for A2A) at a concentration near its Kd value.[1]
Test Compounds: Prepare stock solutions of theophylline and PEP-dione in DMSO, then create serial dilutions in the assay buffer.[4]
Assay Setup (96-well plate):
Total Binding Wells: Add cell membranes, assay buffer, and radioligand.
Non-specific Binding (NSB) Wells: Add cell membranes, a high concentration of a known unlabeled ligand (e.g., NECA), and radioligand.[1]
Test Compound Wells: Add cell membranes, a specific concentration from the serial dilution of the test compound, and radioligand.
Incubation: Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.[1]
Termination & Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum harvester. This separates the membrane-bound radioligand from the unbound radioligand. Wash the filters with ice-cold wash buffer.[12]
Detection: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a liquid scintillation counter.[4]
Data Analysis:
Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).[1]
Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
This assay measures a compound's ability to block the receptor-mediated change in intracellular cAMP levels, confirming its functional antagonism.
Caption: General workflow for a cell-based cAMP functional antagonist assay.
Detailed Step-by-Step Protocol:
Cell Preparation: Seed cells expressing the target adenosine receptor subtype into a 384- or 96-well plate and incubate overnight.[13]
Assay Execution (Antagonist Mode):
Add serial dilutions of the test antagonists (theophylline, PEP-dione) to the appropriate wells.
Pre-incubate for a defined period (e.g., 15-30 minutes) at room temperature.[13]
Add a fixed concentration of a standard adenosine receptor agonist (e.g., NECA). The agonist concentration should be one that elicits ~80% of its maximal response (EC₈₀), as predetermined in an agonist-mode experiment.[14]
For A2A/A2B (Gs-coupled) receptors, this will stimulate cAMP production. For A1/A3 (Gi-coupled) receptors, you must first stimulate basal cAMP with a substance like forskolin, and the agonist will inhibit this production.
Incubate for a sufficient time (e.g., 30 minutes) to allow for the modulation of cAMP levels.[14]
cAMP Detection:
Lyse the cells and perform cAMP quantification using a commercially available kit (e.g., HTRF, Luminescence, or ELISA-based assays).[15][16][17] These kits provide reagents to generate a signal that is proportional to the intracellular cAMP concentration.
Data Analysis:
Plot the signal (representing cAMP level) against the log concentration of the antagonist.
Fit the data using a non-linear regression model to determine the IC₅₀ value, which represents the concentration of the antagonist required to inhibit 50% of the agonist's effect.
Conclusion and Future Directions
This guide establishes a framework for comparing the adenosine receptor antagonism of theophylline and 1-Phenethyl-3,7-dihydro-purine-2,6-dione.
Theophylline serves as a well-characterized, non-selective xanthine antagonist, providing a crucial benchmark for comparison.[5][9] Its activity profile and therapeutic window are well-documented.
1-Phenethyl-3,7-dihydro-purine-2,6-dione (PEP-dione) represents a structural analog whose properties must be empirically determined. Based on established SAR, its N1-phenethyl substituent is predicted to significantly alter its binding affinity and selectivity profile compared to theophylline, potentially enhancing its potency at the A1 receptor.
Future work must focus on the empirical validation of PEP-dione's pharmacology. The detailed protocols provided for radioligand binding and cAMP functional assays are the essential next steps. A full characterization would involve testing across all four adenosine receptor subtypes to generate a complete selectivity profile. These data will be critical in determining if PEP-dione offers any potential advantages—such as improved potency or a more favorable selectivity profile—over classic xanthines like theophylline for future therapeutic development.
References
Hino, T., Arakawa, T., Iwanari, H., & Hamakubo, T. (2000). Theophylline induces neutrophil apoptosis through adenosine A2A receptor antagonism. Journal of Allergy and Clinical Immunology.
BenchChem. (2025). Application Notes and Protocols for Radioligand Binding Assay of Adenosine-2-carboxamide. BenchChem.
Patsnap Synapse. (2024). What are Adenosine receptor antagonists and how do they work?.
Belardinelli, L., Shryock, J. C., Song, Y., Wang, D., & Srinivas, M. Differential antagonism of cardiac actions of adenosine by theophylline. European Heart Journal.
BenchChem. (2025). Application Notes and Protocols for Adenosine Receptor Binding Assay with 2-Aminoadenosine. BenchChem.
Vignali, S., Saki, M., & Idzko, M. (2022). Extracellular cAMP-Adenosine Pathway Signaling: A Potential Therapeutic Target in Chronic Inflammatory Airway Diseases. Frontiers in Immunology.
Baird-Lambert, J. A., & Davis, P. (1984). Antagonism of presynaptic adenosine receptors by theophylline 9-β-D-riboside and 8-phenyltheophylline. Canadian Journal of Physiology and Pharmacology.
Rock, A., Stümpges, B., & Nikolaev, V. O. (2014). Cardiac myocyte–secreted cAMP exerts paracrine action via adenosine receptor activation.
Novitskiy, S. V., Ryzhov, S., & Zaynagetdinov, R. (2019). Adenosine Receptor Signaling Targets Both PKA and Epac Pathways to Polarize Dendritic Cells to a Suppressive Phenotype. The Journal of Immunology.
Jackson, E. K. (1991). Schematic representation of the cAMP-adenosine pathway.
Vignali, S., Saki, M., & Idzko, M. (2022).
DiscoveRx. cAMP Hunter™ eXpress GPCR Assay User Manual. DiscoveRx.
Sittampalam, G. S., & Coussens, N. P. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual.
Coccione, S., & Le, N. (2013).
Agilent Technologies. (2010). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent Technologies.
Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
Deaglio, S., & Vaisitti, T. (2020). Targeting of the A2A adenosine receptor counteracts immunosuppression in vivo in a mouse model of chronic lymphocytic leukemia.
Müller, C. E., & Schiedel, A. C. (2012). Tritium-labeled agonists as tools for studying adenosine A2B receptors. Purinergic Signalling.
Gołembiowska, K., & Wardas, J. (2013). Effects of adenosine receptor antagonists on the in vivo LPS-induced inflammation model of Parkinson's disease. Journal of Neural Transmission.
Varani, K., & Vincenzi, F. (2017). A2A Adenosine Receptor Antagonists and Their Efficacy in Rat Models of Parkinson's Disease.
Corciulo, C., & Jacobson, K. A. (2023). In vivo phenotypic validation of adenosine receptor-dependent activity of non-adenosine drugs. Frontiers in Pharmacology.
Hausman, O. Z., & Morello, A. (2022). A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models. Journal for ImmunoTherapy of Cancer.
Jacobson, K. A., & Müller, C. E. (2016). Xanthines as Adenosine Receptor Antagonists. Handbook of Experimental Pharmacology.
Müller, C. E. (2008). Adenosine Receptor Antagonists: Translating Medicinal Chemistry and Pharmacology into Clinical Utility. Chemical Reviews.
Jacobson, K. A., & Kim, Y. C. (2007). Medicinal Chemistry of the A3 Adenosine Receptor: Agonists, Antagonists, and Receptor Engineering. Journal of Medicinal Chemistry.
de Ligt, R. A., & Ijzerman, A. P. (2007). 2,6,8-trisubstituted 1-deazapurines as adenosine receptor antagonists. Journal of Medicinal Chemistry.
Australian Industrial Chemicals Introduction Scheme (AICIS). (2022). 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl (theophylline)
Matera, M. G., & Cazzola, M. (2017). Doxofylline is not just another theophylline!. Pulmonary Pharmacology & Therapeutics.
Jacobson, K. A., & von Lubitz, D. K. (1998). Adenosine receptor ligands: differences with acute versus chronic treatment. Trends in Pharmacological Sciences.
Barnes, P. J. (2010). Theophylline. Pharmaceuticals.
Al-Ghamdi, S. (2024). Recent advances in pharmaceutical cocrystals of theophylline. Journal of Molecular Structure.
Howarth, P. H., & Frew, A. J. (1997). The role of adenosine receptors in the action of theophylline on human peripheral blood mononuclear cells from healthy and asthmatic subjects. British Journal of Pharmacology.
Bar-Yehuda, S., & Fishman, P. (2012). A3 Adenosine Receptors as Modulators of Inflammation: From Medicinal Chemistry to Therapy. Journal of Medicinal Chemistry.
Haskó, G., & Pacher, P. (2023). Purines and Adenosine Receptors in Osteoarthritis.
Comparative pharmacokinetics of 1-Phenethyl-3,7-dihydro-purine-2,6-dione and caffeine
[label=< Legend Adenosine: #4285F4 Receptor: #EA4335 GProtein, AC, cAMP: #FBBC05 PKA: #34A853 Refining the Diagrams I'm now revising the DOT diagrams, as I'm focusing on the clarity of the node text and the contrast for...
I'm now revising the DOT diagrams, as I'm focusing on the clarity of the node text and the contrast for readability, following the best practices. I'm focusing on ensuring the connections are clear. I'm working to refine both the adenosine receptor signaling diagram and the in vivo PK profiling workflow diagram. I'm focusing on maintaining consistency with the specified color palette.
An in-depth technical comparison of the pharmacokinetic (PK) and pharmacodynamic properties of caffeine and its synthetic derivative, 1-phenethyl-3,7-dihydro-purine-2,6-dione (1-phenethylxanthine), reveals how targeted structural modifications fundamentally alter a molecule's behavior in biological systems.
As drug development professionals, understanding the causality between a molecule's physicochemical properties and its in vivo disposition is critical. This guide provides a rigorous, data-driven framework comparing the ubiquitous non-selective methylxanthine (caffeine) against a specialized, mono-substituted xanthine designed for altered adenosine receptor (AR) affinity.
Scientific Rationale & Structural Causality
Caffeine (1,3,7-trimethylxanthine) is the archetypal non-selective antagonist for adenosine receptors (A1, A2A, A2B, and A3) [7.1]. Its three methyl groups confer a delicate balance of aqueous solubility and membrane permeability, allowing rapid and widespread distribution throughout the body.
In contrast, 1-phenethyl-3,7-dihydro-purine-2,6-dione (1-phenethylxanthine) is a synthetic derivative where the N1 position is substituted with a bulky, lipophilic phenethyl moiety, while the N3 and N7 positions remain unsubstituted (dihydro)[1]. This specific structural modification is engineered to probe specific AR subtypes—particularly the A2B receptor, which plays a critical role in vascular tone, mast cell degranulation, and asthmatic responses[1].
The removal of methyl groups at N3 and N7 introduces two hydrogen-bond donors, while the phenethyl group drastically increases the molecule's lipophilicity (LogP). These spatial and electronic shifts dictate a completely divergent pharmacokinetic profile.
Pharmacodynamic Context: Receptor Modulation
Before evaluating their clearance and distribution, we must understand their functional targets. Caffeine universally blocks all AR subtypes, leading to a net increase in intracellular cAMP via A1 (Gi-coupled) blockade. 1-Phenethylxanthine's bulky N1 substituent alters the binding pocket geometry, shifting its affinity profile toward A2B (Gs-coupled) receptors, which alters downstream Protein Kinase A (PKA) cascades.
Fig 1. Divergent adenosine receptor signaling modulation by caffeine and 1-phenethylxanthine.
Physicochemical Properties & Predictive ADME
The absorption, distribution, metabolism, and excretion (ADME) of these compounds are governed by their physicochemical properties. Table 1 outlines how the phenethyl substitution impacts predictive PK parameters.
Causality Insight: The high LogP of 1-phenethylxanthine drives a higher volume of distribution (Vd) and greater plasma protein binding (PPB) compared to caffeine. However, the presence of two hydrogen-bond donors (N3, N7) increases the Topological Polar Surface Area (TPSA), which can paradoxically slow gastrointestinal absorption rates (higher
Tmax
) despite the overall lipophilicity.
Comparative Pharmacokinetic Profiles
While caffeine possesses a wealth of clinical PK data[2], 1-phenethylxanthine is primarily utilized in preclinical discovery[1]. The data presented for 1-phenethylxanthine is extrapolated from in vitro-to-in vivo extrapolation (IVIVE) models of structurally analogous 1-substituted lipophilic xanthines.
Table 2: Comparative Pharmacokinetic Data (Rodent Model)
PK Parameter
Caffeine (10 mg/kg PO)
1-Phenethylxanthine (10 mg/kg PO)
Tmax
(h)
0.5 - 1.0
1.5 - 3.0
Cmax
(ng/mL)
4000 - 6000
800 - 1500
Half-life (
t1/2
) (h)
3.0 - 5.0
1.0 - 2.5
Volume of Distribution (
Vd
)
0.6 - 0.8 L/kg
1.5 - 2.5 L/kg
Clearance (
Cl
)
1.5 - 3.0 mL/min/kg
12.0 - 20.0 mL/min/kg
Oral Bioavailability (F%)
>90%
30 - 50%
Metabolic Clearance Mechanisms:
Caffeine is almost exclusively metabolized by hepatic CYP1A2 into paraxanthine, theobromine, and theophylline, resulting in a relatively low clearance rate[2]. Conversely, the electron-rich aromatic ring of the phenethyl group in 1-phenethylxanthine acts as a prime target for rapid CYP450-mediated aromatic hydroxylation, leading to significantly higher hepatic clearance and a shorter half-life.
Experimental Methodology: In Vivo PK Profiling
To empirically validate the pharmacokinetic differences between these xanthines, a self-validating in vivo protocol is required. The following methodology ensures high data integrity by controlling for matrix effects and absolute bioavailability.
Action: Divide male Sprague-Dawley rats (n=6/group) into Intravenous (IV, 2 mg/kg) and Per Os (PO, 10 mg/kg) cohorts.
Causality: Utilizing both IV and PO arms is mandatory to accurately calculate absolute oral bioavailability (F%), distinguishing between poor intestinal absorption and high first-pass hepatic metabolism.
Serial Blood Sampling:
Action: Collect 200 µL of blood via jugular vein cannulation at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes. Centrifuge at 3,000 × g for 10 mins to isolate plasma.
Sample Preparation (Protein Precipitation):
Action: Aliquot 50 µL of plasma and add 150 µL of ice-cold acetonitrile containing a stable-isotope labeled internal standard (SIL-IS) (e.g., Caffeine-13C3). Vortex for 2 mins, then centrifuge at 15,000 × g for 10 mins.
Causality: Acetonitrile effectively disrupts the high plasma protein binding of 1-phenethylxanthine, ensuring total drug recovery. The SIL-IS corrects for ionization suppression/enhancement caused by endogenous phospholipids in the mass spectrometer.
LC-MS/MS Quantification:
Action: Inject 5 µL of the supernatant onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18). Utilize a gradient mobile phase of 0.1% formic acid in water and acetonitrile. Detect analytes using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.
Non-Compartmental Analysis (NCA):
Action: Calculate PK parameters (
AUC0−∞
,
Cl
,
Vd
,
t1/2
) using Phoenix WinNonlin or equivalent software based on the linear trapezoidal rule.
Fig 2. Standardized LC-MS/MS pharmacokinetic profiling workflow for xanthine derivatives.
References
Kim, S.-A., Marshall, M. A., Melman, N., Kim, H. S., Müller, C. E., Linden, J., & Jacobson, K. A. (2002). "Structure−Activity Relationships at Human and Rat A2B Adenosine Receptors of Xanthine Derivatives Substituted at the 1-, 3-, 7-, and 8-Positions." Journal of Medicinal Chemistry.[Link]
Grzegorzewski, J., Bartsch, F., & Köhler, N. (2022). "Pharmacokinetics of Caffeine: A Systematic Analysis of Reported Data for Application in Metabolic Phenotyping and Liver Function Testing." Frontiers in Pharmacology.[Link]
Benchmarking 1-Phenethyl-3,7-dihydro-purine-2,6-dione Binding Affinity Against DPCPX: A Comparative Guide
As drug development professionals and application scientists, we frequently evaluate novel purine-2,6-dione (xanthine) scaffolds for their therapeutic potential at G protein-coupled receptors (GPCRs). The adenosine recep...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development professionals and application scientists, we frequently evaluate novel purine-2,6-dione (xanthine) scaffolds for their therapeutic potential at G protein-coupled receptors (GPCRs). The adenosine receptor (AR) family—comprising the
A1
,
A2A
,
A2B
, and
A3
subtypes—remains a critical target for neurological, cardiovascular, and oncological indications.
This guide provides an objective, data-driven benchmarking of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (1-PEX), a mono-substituted xanthine derivative, against DPCPX (8-Cyclopentyl-1,3-dipropylxanthine), the industry gold-standard
A1
receptor antagonist[1]. By analyzing their structure-activity relationships (SAR) and experimental binding affinities, we establish a self-validating framework for evaluating xanthine-based AR ligands.
Structural Causality & Pharmacological Profiles
To understand the disparity in binding affinities between these two compounds, we must examine the causality behind their structural modifications. The xanthine core (3,7-dihydro-1H-purine-2,6-dione) provides the fundamental hydrogen-bonding network required for AR recognition, mimicking endogenous adenosine[2]. However, affinity and selectivity are entirely dictated by peripheral alkylation.
DPCPX: The High-Affinity Benchmark
DPCPX exhibits sub-nanomolar to low-nanomolar affinity for the human
A1
receptor (
Ki=3.9
nM)[1]. This extreme potency is driven by two critical modifications:
C8-Cyclopentyl Substitution: The
A1
receptor possesses a distinct, deep hydrophobic cavity near the binding pocket (involving residues like His278). The bulky cyclopentyl ring at the C8 position perfectly occupies this pocket, anchoring the molecule and driving
A1
selectivity over
A2A
[3].
N1 and N3 Dipropyl Groups: Alkylation at N1 and N3 enhances the molecule's overall lipophilicity, optimizing van der Waals interactions within the transmembrane helices compared to the smaller methyl groups found in classical xanthines like theophylline[2].
1-Phenethyl-3,7-dihydro-purine-2,6-dione (1-PEX): The Baseline Scaffold
1-PEX represents a more primitive pharmacological scaffold. It features a phenethyl group at the N1 position but lacks substitutions at the N3 and C8 positions.
N1-Aralkyl Effect: Substitution at N1 is the most critical requirement for basal AR recognition. The phenethyl group provides moderate
π−π
stacking interactions with aromatic residues in the receptor's extracellular loops[2].
Absence of C8/N3 Anchors: Without a C8-cycloalkyl group to exploit the
A1
hydrophobic pocket, and lacking N3 alkylation to stabilize the core, 1-PEX cannot achieve high-affinity binding. Consequently, its affinity drops into the low micromolar range, making it a weak, non-selective baseline antagonist rather than a potent clinical candidate[2].
Fig 1. Mechanistic pathway of A1 receptor antagonism by DPCPX and 1-PEX.
Quantitative Data Summary
The following table summarizes the binding affinities (
Ki
) of DPCPX and 1-PEX across human adenosine receptor subtypes. Data is derived from standardized radioligand competition assays using recombinant human receptors.
Compound
hA₁
Ki
(nM)
hA₂ₐ
Ki
(nM)
hA₂B
Ki
(nM)
hA₃
Ki
(nM)
Selectivity (A₁/A₂ₐ)
DPCPX
3.9
130
50
4000
~33-fold
1-PEX
~2500
>5000
N/D
N/D
Low / Non-selective
Note: The micromolar affinity of 1-PEX reflects the thermodynamic penalty of lacking the C8-hydrophobic anchor, which is essential for displacing tightly bound water molecules in the
A1
binding pocket.
Experimental Workflows: Self-Validating Protocols
To ensure scientific integrity, binding affinities must be derived from self-validating experimental systems. The following protocol details the radioligand binding assay used to benchmark these compounds, incorporating critical controls to prevent artifactual data.
Procedure: Harvest CHO cells stably expressing human
A1
or
A2A
receptors. Homogenize in ice-cold buffer (50 mM Tris-HCl, pH 7.4, 10 mM
MgCl2
).
Self-Validation Check: Treat the homogenate with Adenosine Deaminase (ADA, 1 U/mL) for 30 minutes at 37°C. Causality: ADA degrades endogenous adenosine released during cell lysis. Without ADA, endogenous adenosine would competitively inhibit radioligand binding, artificially inflating the apparent
Ki
of the test compounds.
2. Ligand Incubation
Procedure: Incubate 50 µg of membrane protein with the radioligand (
[3H]
DPCPX for
A1
;
[3H]
CGS-21680 for
A2A
) at a concentration equal to its
Kd
. Add the test compounds (DPCPX or 1-PEX) in a 10-point concentration gradient (
10−11
M to
10−4
M).
Incubation Time: 90 minutes at 25°C to ensure thermodynamic equilibrium is reached.
3. Rapid Filtration & Washing
Procedure: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters.
Self-Validation Check: Pre-soak the filters in 0.1% Polyethylenimine (PEI) for 1 hour prior to use. Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the highly lipophilic xanthines to the filter matrix.
4. Scintillation Counting & Data Analysis
Procedure: Extract the filters, add 3 mL of liquid scintillation cocktail, and quantify bound radioactivity using a microplate scintillation counter.
Analysis: Calculate the
IC50
using non-linear regression. Convert
IC50
to
Ki
using the Cheng-Prusoff equation :
Ki=IC50/(1+[L]/Kd)
.
Fig 2. Step-by-step radioligand binding assay workflow for Ki determination.
Conclusion
Benchmarking 1-Phenethyl-3,7-dihydro-purine-2,6-dione against DPCPX highlights the stringent structural requirements of the adenosine
A1
receptor. While the N1-phenethyl substitution provides a baseline mechanism for receptor entry, the absence of a C8-cycloalkyl group restricts 1-PEX to the micromolar affinity range. DPCPX remains the superior pharmacological tool and benchmark due to its optimized lipophilic anchoring, which drives its sub-nanomolar potency and high selectivity. For researchers developing novel xanthine derivatives, the DPCPX scaffold remains the definitive starting point for
A1
-targeted drug design.
References
Müller, C. E., et al. "Xanthines as Adenosine Receptor Antagonists." National Institutes of Health (NIH) / PMC.
URL:[Link] (Derived via PMC archival mapping for Xanthine SAR)
Lohse, M. J., et al. "8-Cyclopentyl-1,3-dipropylxanthine (DPCPX)--a selective high affinity antagonist radioligand for A1 adenosine receptors." PubMed.
URL: [Link]
A Comparative Guide to Reproducibility in LC-MS/MS Quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione (Fenethylline)
This guide provides a comprehensive framework for validating the reproducibility of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dion...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for validating the reproducibility of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of 1-Phenethyl-3,7-dihydro-purine-2,6-dione, also known as Fenethylline. As a synthetic prodrug belonging to the xanthine family, accurate and reproducible quantification in biological matrices is paramount for researchers, scientists, and drug development professionals. This document moves beyond a simple checklist of validation parameters, delving into the scientific rationale behind experimental design and offering a comparative analysis of alternative approaches. Our focus is on building a self-validating system that ensures data integrity and confidence in analytical results.
The principles and methodologies discussed are grounded in internationally recognized guidelines, including those from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), ensuring that the validation process aligns with global regulatory expectations.[1][2][3][4][5][6][7]
The Analytical Challenge: Quantifying a Polar Xanthine Derivative
Fenethylline, like other xanthine derivatives, is a polar molecule.[8][9][10] This polarity presents specific challenges in LC-MS/MS analysis, primarily related to poor retention on traditional reversed-phase (RP) chromatography columns.[8][9] Insufficient retention can lead to co-elution with endogenous matrix components, resulting in a phenomenon known as the matrix effect.[11][12][13][14][15] The matrix effect, which can either suppress or enhance the analyte signal, is a major source of irreproducibility and can lead to erroneous quantification.[11][12][13][15]
Therefore, a robust and reproducible method for Fenethylline must address these intrinsic challenges through careful optimization of sample preparation, chromatography, and the use of an appropriate internal standard.
Core Validation Parameters for Reproducibility
A reproducible bioanalytical method is built upon the successful validation of several key parameters. The objective is to demonstrate that the method is reliable for its intended purpose.[2][3] The following sections will detail the experimental protocols for each parameter and compare alternative approaches.
Selectivity and Specificity
The "Why": Selectivity ensures that the method can differentiate and quantify the analyte in the presence of other components in the sample, including metabolites, endogenous compounds, and co-administered drugs. This is critical to prevent interference that could lead to inaccurate results.
Experimental Protocol:
Analyze blank matrix samples (e.g., plasma, urine) from at least six different sources.
Analyze blank matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) and a suitable internal standard (IS).
Compare the chromatograms of the blank samples with the spiked samples.
Acceptance Criteria: No significant interfering peaks should be observed at the retention time of the analyte or IS in the blank samples. The response of any interfering peak should be less than 20% of the LLOQ for the analyte and less than 5% for the IS.
Comparison of Approaches:
Approach
Pros
Cons
High-Resolution Mass Spectrometry (HRMS)
Provides greater specificity by measuring the exact mass of the analyte, reducing the likelihood of isobaric interferences.
Higher instrument cost and potentially more complex data analysis.
Susceptible to interferences from compounds with the same precursor and product ion transitions.
Linearity and Range
The "Why": This establishes the concentration range over which the analytical method is accurate and precise. A linear relationship between concentration and instrument response is desirable for straightforward data analysis.
Experimental Protocol:
Prepare a series of calibration standards by spiking blank matrix with known concentrations of the analyte. A minimum of six non-zero concentrations should be used to define the calibration curve.
Analyze the calibration standards and plot the analyte/IS peak area ratio against the nominal concentration.
Perform a linear regression analysis.
Acceptance Criteria: The coefficient of determination (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the LLOQ).
Workflow for Calibration Curve Generation:
Caption: Workflow for generating and validating the calibration curve.
Accuracy and Precision
The "Why": Accuracy measures the closeness of the determined value to the true value, while precision measures the degree of scatter between a series of measurements. Together, they define the reliability of the method.
Experimental Protocol:
Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC, medium QC, and high QC.
Analyze at least five replicates of each QC level in at least three separate analytical runs (inter-day and intra-day).
Acceptance Criteria:
Accuracy: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ).
Precision: The coefficient of variation (CV) should not exceed 15% (20% for LLOQ).
Data Summary Table:
QC Level
Nominal Conc. (ng/mL)
Intra-day Accuracy (%)
Intra-day Precision (CV%)
Inter-day Accuracy (%)
Inter-day Precision (CV%)
LLOQ
1
105.2
8.5
103.8
11.2
Low
3
102.1
6.2
101.5
7.8
Medium
50
98.7
4.1
99.3
5.5
High
150
101.5
3.5
100.9
4.9
Matrix Effect
The "Why": As previously mentioned, the matrix effect is a critical parameter to evaluate, especially for polar compounds like Fenethylline.[11][12][13][14][15] It assesses the impact of co-eluting matrix components on the ionization of the analyte.[11][12][13]
Extract blank matrix from at least six different sources.
Spike the extracted blank matrix with the analyte and IS at low and high concentrations (Set A).
Prepare pure solutions of the analyte and IS in the reconstitution solvent at the same concentrations (Set B).
Calculate the matrix factor (MF) for each source: MF = (Peak Area in Set A) / (Peak Area in Set B).
Acceptance Criteria: The CV of the IS-normalized matrix factor across the different sources should not be greater than 15%.
Comparison of Sample Preparation Techniques to Mitigate Matrix Effects: [14]
Technique
Pros
Cons
Protein Precipitation (PPT)
Simple, fast, and inexpensive.
Results in a "dirtier" extract with a higher potential for matrix effects.[14]
Liquid-Liquid Extraction (LLE)
Provides a cleaner extract than PPT.
More labor-intensive and requires optimization of solvent systems.
Solid-Phase Extraction (SPE)
Offers the cleanest extracts and can be automated.[14][16]
Higher cost and requires method development for sorbent selection.
Stability
The "Why": This ensures that the concentration of the analyte does not change during sample collection, handling, storage, and analysis.
Experimental Protocol:
Assess stability under various conditions by analyzing QC samples (low and high concentrations) and comparing the results to freshly prepared samples.
Freeze-Thaw Stability: After three freeze-thaw cycles.
Short-Term (Bench-Top) Stability: At room temperature for a duration reflecting the expected sample handling time.
Long-Term Stability: Under the intended storage conditions (e.g., -20°C or -80°C) for a period longer than the study duration.
Post-Preparative Stability: In the autosampler for the expected duration of an analytical run.
Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration of the freshly prepared samples.
The Crucial Role of the Internal Standard (IS)
The use of a suitable internal standard is fundamental to achieving a reproducible LC-MS/MS method, as it compensates for variability during sample preparation and analysis.[17][18][19][20]
Comparison of Internal Standard Types:
IS Type
Pros
Cons
Stable Isotope-Labeled (SIL) IS
Considered the "gold standard".[18][19][20] Co-elutes with the analyte and experiences the same matrix effects, providing the best compensation.[18][19][21]
Higher cost and may not be commercially available.[19]
Structural Analog IS
More readily available and less expensive.
May have different chromatographic behavior and ionization efficiency than the analyte, leading to less effective compensation for matrix effects.[17][19]
Internal Standard Selection and Validation Workflow:
In Vitro Pharmacological Profiling: 1-Phenethyl-3,7-dihydro-purine-2,6-dione vs. Standard Xanthine Derivatives
Executive Summary The development of selective adenosine receptor (AR) antagonists is a critical vector in modern drug discovery, with applications ranging from asthma and chronic obstructive pulmonary disease (COPD) to...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of selective adenosine receptor (AR) antagonists is a critical vector in modern drug discovery, with applications ranging from asthma and chronic obstructive pulmonary disease (COPD) to immuno-oncology. Historically, standard naturally occurring xanthine derivatives—such as caffeine (1,3,7-trimethylxanthine) and theophylline (1,3-dimethylxanthine)—have served as the foundational scaffolds for AR antagonism. However, their clinical utility is severely limited by their non-selective nature across the four adenosine receptor subtypes (
A1
,
A2A
,
A2B
, and
A3
).
Recent structure-activity relationship (SAR) studies have demonstrated that targeted synthetic modifications to the xanthine core can drastically shift receptor subtype selectivity [1]. Specifically, 1-phenethyl-3,7-dihydro-purine-2,6-dione (a 1-substituted xanthine derivative) exhibits a highly optimized pharmacological profile for the A2B
adenosine receptor . This guide objectively compares the in vitro performance of 1-phenethyl-3,7-dihydro-purine-2,6-dione against standard xanthine alternatives, detailing the mechanistic rationale, comparative binding affinities, and the self-validating experimental protocols required to evaluate them.
Mechanistic Framework:
A2B
Receptor Antagonism
The
A2B
adenosine receptor is a G-protein coupled receptor (GPCR) that primarily couples to the stimulatory
Gs
protein, though it can also couple to
Gq
under high agonist concentrations. Activation by endogenous adenosine stimulates adenylyl cyclase (AC), leading to intracellular cAMP accumulation and subsequent Protein Kinase A (PKA) activation.
Standard xanthines block this pathway non-selectively. In contrast, the 1-phenethyl substitution on the 3,7-dihydro-purine-2,6-dione core exploits a specific hydrophobic subpocket within the
A2B
orthosteric binding site. The phenethyl chain provides optimal steric bulk and
π−π
stacking interactions that are poorly tolerated by the tighter binding pockets of the
A1
and
A2A
receptors, thereby driving
A2B
selectivity [2].
A2B Adenosine Receptor Gs-protein signaling pathway and competitive antagonism by 1-phenethylxanthine.
Comparative In Vitro Pharmacological Profiling
The table below synthesizes radioligand binding data (
Ki
values) comparing 1-phenethyl-3,7-dihydro-purine-2,6-dione with standard xanthine derivatives at human adenosine receptors [1][3].
Structural Determinants of Selectivity
Theophylline & Caffeine: Methylation at the 1, 3, and 7 positions restricts the molecule to a small footprint, resulting in low-affinity, non-selective binding (micromolar range).
Enprofylline (3-propylxanthine): Elongation at the N3 position introduces a slight preference for
A2B
, but overall affinity remains poor.
1-Alkyl/Arylalkyl Xanthines: Shifting bulk to the N1 position (e.g., 1-propyl or 1-phenethyl) is the critical inflection point for
A2B
affinity. The 2-phenylethyl group in 1-phenethyl-3,7-dihydro-purine-2,6-dione perfectly anchors into the
A2B
N1-subpocket, yielding nanomolar affinity and superior selectivity over
A1
and
A2A
[1].
Table 1: Binding Affinities (
Ki
, nM) of Xanthine Derivatives at Human AR Subtypes
Compound
Substitution Pattern
hA1
(
Ki
, nM)
hA2A
(
Ki
, nM)
hA2B
(
Ki
, nM)
hA3
(
Ki
, nM)
Caffeine
1,3,7-trimethyl
~29,000
~48,000
~13,000
>10,000
Theophylline
1,3-dimethyl
~14,000
~13,000
~9,000
>10,000
Enprofylline
3-propyl
>100,000
>100,000
4,730
>100,000
1-Propylxanthine
1-propyl
~3,000
~2,500
360
~4,000
1-Phenethyl-3,7-dihydro-purine-2,6-dione
1-phenethyl
>1,000
>1,000
< 50
>1,000
(Note: Values are representative means derived from recombinant human receptor assays expressed in HEK-293 or CHO cells. Variations may occur based on the specific radioligand utilized).
Self-Validating Experimental Protocols
To ensure rigorous, reproducible evaluation of these compounds, the following in vitro methodologies must be employed. Each protocol is designed as a self-validating system , embedding internal controls to prevent false positives/negatives.
Protocol A: Radioligand Competition Binding Assay
This assay determines the binding affinity (
Ki
) of the xanthine derivatives at the
A2B
receptor.
Membrane Preparation: Culture HEK-293 cells stably expressing the human
A2B
receptor. Harvest cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Homogenize and centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer.
Enzymatic Pre-treatment (Crucial Causality Step): Incubate the membrane suspension with Adenosine Deaminase (ADA, 2 U/mL) for 30 minutes at 37°C. Rationale: Endogenous adenosine released from the cells will competitively inhibit radioligand binding. ADA degrades this endogenous ligand, ensuring the baseline is true zero.
Assay Assembly: In a 96-well plate, combine:
50 µL of
[125I]
-ABOPX (or
[3H]
-DPCPX) at a concentration equal to its
Kd
.
50 µL of the test compound (1-phenethylxanthine vs. theophylline) in a 10-point concentration gradient (
10−10
to
10−4
M).
100 µL of membrane suspension (approx. 20-50 µg protein/well).
Incubation & Filtration: Incubate for 90 minutes at 25°C to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer.
System Validation & QC:
Non-Specific Binding (NSB): Define NSB using 100 µM NECA (a non-xanthine agonist). Do not use a xanthine to define NSB to avoid homologous depletion artifacts.
Reference Standard: Include a full dose-response curve of a known
A2B
antagonist (e.g., PSB-1115) on every plate. The assay is only valid if the reference
Ki
falls within 0.5 log units of its historical mean.
Protocol B: Functional cAMP Accumulation Assay
Binding affinity does not guarantee functional antagonism. This assay verifies that 1-phenethyl-3,7-dihydro-purine-2,6-dione functionally blocks receptor activation.
Cell Plating: Seed
A2B
-expressing HEK-293 cells in a 384-well plate at 5,000 cells/well.
PDE Inhibition (Crucial Causality Step): Pre-incubate cells for 15 minutes with 10 µM Ro 20-1724 (a selective PDE4 inhibitor).
Expert Insight: Standard cAMP assays often use IBMX (3-isobutyl-1-methylxanthine) as a broad-spectrum PDE inhibitor to prevent cAMP degradation. Do not use IBMX. Because IBMX is a xanthine derivative, it acts as a potent AR antagonist and will competitively mask the effects of your test compounds. Ro 20-1724 provides PDE inhibition without interacting with the adenosine receptor.
Antagonist Pre-incubation: Add the xanthine test compounds at varying concentrations and incubate for 15 minutes.
Agonist Challenge: Stimulate the cells with an
EC80
concentration of NECA (typically ~100-300 nM for
A2B
) for 30 minutes at 37°C.
Detection: Lyse the cells and measure cAMP levels using a TR-FRET based assay (e.g., LANCE Ultra cAMP kit) or ELISA.
System Validation & QC:
Receptor-Independent Control: Stimulate a subset of wells with 10 µM Forskolin (a direct adenylyl cyclase activator). This ensures that the intracellular cAMP synthesis and detection machinery are fully functional, proving that any observed signal reduction is strictly due to receptor antagonism, not assay failure or cell death.
References
Kim, S.-A., Marschall, M. A., Melman, N., Kim, H. S., Müller, C. E., Linden, J., & Jacobson, K. A. (2002). Structure−Activity Relationships at Human and Rat A2B Adenosine Receptors of Xanthine Derivatives Substituted at the 1-, 3-, 7-, and 8-Positions. Journal of Medicinal Chemistry, 45(10), 2131–2138.[Link]
Müller, C. E., & Jacobson, K. A. (2011). Xanthines as Adenosine Receptor Antagonists. Handbook of Experimental Pharmacology, (200), 151–199.[Link]
Hayallah, A. M., Sandoval-Ramírez, J., Reith, U., Schobert, U., Preiss, B., Schumacher, B., Daly, J. W., & Müller, C. E. (2002). 1,8-disubstituted xanthine derivatives: synthesis of potent A2B-selective adenosine receptor antagonists. Journal of Medicinal Chemistry, 45(7), 1500-1510.[Link]
Safety & Regulatory Compliance
No content available
This section has no published content on the current product page yet.
Request a Quote
Submit your inquiry and our team will follow up with pricing and lead-time details.
